(S)-Chlorpheniramine-d6 Maleate Salt

Core Science & Biosynthesis

(S)-Chlorpheniramine-d6 maleate salt chemical structure and properties

Chemical Structure, Properties, and Bioanalytical Applications

Executive Summary

(S)-Chlorpheniramine-d6 maleate is the stable isotope-labeled analog of Dexchlorpheniramine, the pharmacologically active (S)-enantiomer of the first-generation antihistamine Chlorpheniramine. It serves as a critical Internal Standard (IS) in clinical and forensic toxicology. By incorporating six deuterium atoms (

) into the -dimethylamine moiety, this compound provides a mass shift of +6 Da relative to the analyte, ensuring distinct spectral resolution in LC-MS/MS assays while retaining identical chromatographic behavior and extraction efficiency.

This guide details the structural identity, physicochemical profile, and experimental protocols for utilizing (S)-Chlorpheniramine-d6 maleate in high-sensitivity bioanalysis.

Chemical Identity & Structural Analysis[1][2][3]

Nomenclature and Identification

• Chemical Name: (3S)-3-(4-chlorophenyl)-N,N-bis(trideuteriomethyl)-3-(pyridin-2-yl)propan-1-amine maleate[1]

• Common Name: Dexchlorpheniramine-d6 maleate[1][2]

• CAS Number: 1219806-45-7 (Generic for d6-maleate; stereochemistry implied by specific catalog designation)[3][4]

• Molecular Formula:

  [4]

• Molecular Weight: 396.90 g/mol (Salt); 280.83 g/mol (Free Base)

• Chirality: (S)-Enantiomer (Dextrorotatory)

Structural Visualization

The molecule consists of a propyl-amine backbone connecting a pyridine ring, a 4-chlorophenyl ring, and a deuterated dimethylamine terminus. The (S)-configuration at the chiral center is crucial for binding affinity to the H1-receptor, although for IS purposes, its co-elution with the active drug is the primary function.

Figure 1: Structural assembly of the (S)-Chlorpheniramine-d6 maleate salt, highlighting the location of the isotopic label and the chiral center.[1]

Physicochemical Properties[1][2][3][4][5][9][10][11]

The deuterated analog retains the physicochemical properties of the unlabeled parent, with the exception of the mass shift.[5]

Property	Value / Description	Note
Appearance	White to off-white crystalline solid	Hygroscopic; store desiccated.
Solubility	Freely soluble in water, ethanol, methanol	High aqueous solubility due to maleate salt form.
pKa	(Amine) (Pyridine)	Basic drug; exists as a cation at physiological pH.
LogP	~3.4 (Free Base)	Lipophilic nature drives tissue distribution.
Melting Point	130 – 135 °C	Consistent with unlabeled Dexchlorpheniramine maleate.
Isotopic Purity	deuterated forms ( )	Critical to minimize contribution to the analyte signal.

Applications in Bioanalysis (LC-MS/MS)

Role as Internal Standard

In quantitative LC-MS/MS, (S)-Chlorpheniramine-d6 is used to correct for:

• Matrix Effects: Ion suppression or enhancement caused by co-eluting phospholipids in plasma/urine.

• Extraction Variability: Loss of analyte during Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE).

• Retention Time Shifts: Minor drifts in chromatography are tracked precisely by the IS.

Mass Spectrometry Transitions

The d6-label is located on the dimethylamine group. Upon Collision Induced Dissociation (CID), the molecule typically loses the amine group.

• Precursor Ion (Q1):

  m/z

• Product Ion (Q3):

  m/z

• Mechanism: The transition

  corresponds to the loss of the deuterated dimethylamine neutral fragment ( ).

  • Note: The product ion (m/z 230) is often identical to the product ion of the unlabeled drug (

    ). This is acceptable provided the Q1 masses are resolved.

Experimental Protocols

Stock Solution Preparation

Objective: Prepare a stable 1 mg/mL primary stock.

• Weighing: Accurately weigh 1.41 mg of (S)-Chlorpheniramine-d6 maleate (equivalent to ~1.0 mg of free base) into a 1.5 mL amber glass vial.

  • Calculation:

    mg.

• Dissolution: Add 1.0 mL of LC-MS grade Methanol. Vortex for 30 seconds until fully dissolved.

• Storage: Store at -20°C. Stable for >12 months.

Sample Extraction Workflow (Liquid-Liquid Extraction)

This protocol relies on the basicity of the drug (

) to extract it into an organic solvent.

Figure 2: Optimized Liquid-Liquid Extraction (LLE) workflow for isolating Chlorpheniramine from plasma.

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Phenomenex Luna 3µm,

  mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Detection: ESI Positive Mode (MRM).

Handling, Stability & Safety

• Hazard Classification: Acute Tox. 3 (Oral). Toxic if swallowed. [3]

• Handling: Use in a fume hood with nitrile gloves and safety glasses.

• Stability:

  • Solid State:[2] Hygroscopic.[6] Protect from light and moisture.

  • Solution: Methanolic stocks are stable. Avoid acidic aqueous storage for prolonged periods to prevent potential hydrolysis of the maleate (though the drug itself is stable).

• Isotope Stability: The deuterium labels on the methyl groups are metabolically stable in vitro but subject to N-demethylation in vivo. For ex vivo analysis (plasma samples), the label is completely stable.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 45038671, Chlorpheniramine-d6 Maleate Salt. Retrieved from [Link][3]

• Raju, A. J., et al. (2007). Development and Application of a Validated LC-MS Method for the Determination of Dexchlorpheniramine Maleate in Human Plasma.[7] Iranian Journal of Pharmaceutical Sciences.[7] Retrieved from [Link]

• ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

Sources

• 1. (S)-Chlorpheniramine-d6 Maleate Salt | C20H23ClN2O4 | CID 71314830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (+-)-Chlorpheniramine | C16H19ClN2 | CID 2725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chlorpheniramine-d6 Maleate Salt | C20H23ClN2O4 | CID 45038671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. resolvemass.ca [resolvemass.ca]
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• 7. researchgate.net [researchgate.net]

Dexchlorpheniramine-d6 maleate stable isotope labeled internal standard

A Technical Guide to the Dexchlorpheniramine-d6 Maleate Internal Standard[1]

Introduction: The Imperative of Isotopic Precision

In the high-stakes environment of pharmacokinetic (PK) profiling and therapeutic drug monitoring (TDM), the accuracy of LC-MS/MS bioanalysis is frequently compromised by matrix effects—specifically, ionization suppression or enhancement caused by co-eluting phospholipids and endogenous salts.[1]

For Dexchlorpheniramine , a potent first-generation alkylamine antihistamine (the S-enantiomer of chlorpheniramine), these matrix effects are particularly problematic due to the compound's basicity and high volume of distribution.[1]

The solution is the deployment of a Stable Isotope Labeled Internal Standard (SIL-IS) : Dexchlorpheniramine-d6 Maleate (or its racemic equivalent, Chlorpheniramine-d6).[1][2] Unlike structural analogs (e.g., pheniramine), a deuterated IS co-elutes with the analyte, experiencing the exact same ionization environment at the electrospray source. This guide details the chemical rationale, experimental workflow, and validation protocols for utilizing this critical reagent.

Chemical Profile & Isotopic Design

To understand the analytical behavior, one must understand the molecular architecture. The standard commercial SIL-IS is labeled with six deuterium atoms on the N,N-dimethylamine group.[1][2]

Compound: Chlorpheniramine-d6 Maleate (Used for Dexchlorpheniramine quantification) Chemical Name: 3-(4-chlorophenyl)-N,N-bis(trideuteromethyl)-3-(pyridin-2-yl)propan-1-amine maleate Molecular Weight (Free Base): ~280.85 Da (vs. ~274.80 Da for native) Mass Shift: +6 Da[1][2][3]

Visualization: Chemical Structure & Labeling

The following diagram illustrates the structure of the d6-IS and the fragmentation pathway used in Multiple Reaction Monitoring (MRM).

Caption: MRM pathway for Dexchlorpheniramine-d6. Note that the common transition (281→230) involves the loss of the labeled dimethylamine group. Specificity is maintained by the Q1 selection.

Analytical Mechanism: Correcting Matrix Effects

The primary function of the d6-IS is to normalize signal variability. In Electrospray Ionization (ESI), the presence of matrix components competes for charge.[2]

• Co-elution: The d6-IS and the native analyte possess nearly identical physicochemical properties (pKa, LogP).[1][2] They elute at the same retention time.[2]

• Ionization Normalization: If the matrix suppresses the analyte signal by 30%, the d6-IS signal is also suppressed by 30%.

• Ratio Calculation: The quantitative value is derived from the Area Ratio (

  ), which remains constant despite absolute signal fluctuation.[1][2]

Critical Note on Chiral Chromatography: Dexchlorpheniramine is the S-enantiomer.[1][2]

• Achiral Column (C18): The d6-racemate co-elutes as a single peak.[1][2] This is sufficient if the subject was administered pure Dexchlorpheniramine.[2]

• Chiral Column: The d6-racemate splits into d6-R and d6-S.[1][2] You must integrate the d6-S peak to normalize the Dexchlorpheniramine signal correctly.[1][2]

Experimental Protocol: Validated Workflow

This protocol outlines a robust Liquid-Liquid Extraction (LLE) method suitable for human plasma.[1][2]

Phase 1: Reagent Preparation

• Stock Solution: Dissolve Dexchlorpheniramine-d6 maleate in Methanol to 100 µg/mL (free base equivalent). Store at -20°C.

• Working IS Solution: Dilute stock in 50:50 Methanol:Water to ~50 ng/mL.

• Buffer: 0.1 M Ammonium Acetate (pH adjusted to 9.0 with Ammonium Hydroxide). High pH is crucial to neutralize the amine for extraction.

Phase 2: Sample Processing (LLE)

• Aliquot: Transfer 200 µL of plasma into a glass tube.

• Spike: Add 20 µL of Working IS Solution. Vortex 10s.

• Alkalize: Add 100 µL of pH 9.0 Buffer. Vortex.

• Extract: Add 3 mL of Tert-butyl methyl ether (MTBE) or Ethyl Acetate.

• Agitate: Shaker for 10 mins; Centrifuge at 4000 rpm for 5 mins.

• Concentrate: Transfer organic supernatant to a clean tube. Evaporate to dryness under Nitrogen at 40°C.[2]

• Reconstitute: Dissolve residue in 200 µL Mobile Phase.

Phase 3: LC-MS/MS Conditions

• Column: C18 (e.g., Phenomenex Luna 3µm, 50 x 2.0 mm).[2]

• Mobile Phase: Isocratic 20% Ammonium Formate (10mM, pH 3.5) / 80% Acetonitrile.[1][2]

• Flow Rate: 0.3 mL/min.[2]

Table 1: Mass Spectrometry Parameters (ESI+)

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Cone Voltage (V)	Collision Energy (eV)
Dexchlorpheniramine	275.2	230.1	25	20
Dexchlorpheniramine-d6	281.2	230.1	25	20

Note: Both transitions yield the same product ion (m/z 230).[1][2] This is acceptable because the Precursor Ions (275 vs 281) are resolved by the first quadrupole.[1][2]

Validation & Quality Control

To ensure the integrity of the SIL-IS, the following validation steps (per FDA/EMA guidelines) are mandatory.

A. Isotopic Contribution (Cross-Talk)

Because the product ion (230) is the same for both analyte and IS, you must verify that the d6-IS does not contain unlabeled impurities (d0).[1][2]

• Test: Inject a high concentration of d6-IS (only). Monitor the 275→230 channel.[2]

• Acceptance: Response in the analyte channel must be < 20% of the LLOQ response.

B. Deuterium Isotope Effect

Deuteration can slightly alter lipophilicity, potentially causing a retention time shift.[2][4]

• Observation: On C18 columns, d6-chlorpheniramine may elute slightly earlier than the native drug.[1][2]

• Mitigation: Ensure the shift is minimal (< 0.1 min) so that the IS still overlaps with the matrix suppression zone of the analyte.

Visualization: The Validation Logic

Caption: Logic flow for determining Isotopic Purity and Cross-talk interference.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Raju, A. J., et al. (2007).[2][5] "Development and Application of a Validated Liquid Chromatography-Mass Spectrometry Method for the Determination of Dexchlorpheniramine Maleate in Human Plasma." Iranian Journal of Pharmaceutical Sciences. Link

• Moreno, R. A., et al. (2010).[2] "Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study." Biomedical Chromatography. Link

• Cayman Chemical. (n.d.).[1][2] Chlorpheniramine-d6 (maleate) Product Information. Link

• Waters Corporation. (2008).[1][2] The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Link

Sources

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• 2. Chlorpheniramine-d6 Maleate Salt | C20H23ClN2O4 | CID 45038671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]

Difference between (S)-Chlorpheniramine-d6 and racemic Chlorpheniramine-d6

This guide serves as a technical reference for the application, analysis, and differentiation of (S)-Chlorpheniramine-d6 versus its racemic deuterated counterpart. It is designed for analytical chemists and pharmacokineticists navigating the complexities of chiral drug development.

Executive Summary

Chlorpheniramine is a first-generation alkylamine antihistamine possessing a chiral center. The (S)-(+)-enantiomer (Dexchlorpheniramine) exhibits approximately 100-fold greater affinity for the H1 receptor than the (R)-(-)-enantiomer.

In bioanalytical workflows (LC-MS/MS), deuterated internal standards (IS) are critical for correcting matrix effects. However, the choice between (S)-Chlorpheniramine-d6 and Racemic Chlorpheniramine-d6 is not interchangeable. It depends entirely on the chromatographic mode (chiral vs. achiral) and the specific metabolic questions being asked. This guide delineates the mechanistic, analytical, and metabolic divergences between these two isotopic standards.

Stereochemical & Pharmacological Foundation

To understand the necessity of specific isotopologues, one must first establish the pharmacological baseline of the analyte.

• The Eutomer: (S)-(+)-Chlorpheniramine (Dexchlorpheniramine). It is the active pharmaceutical ingredient (API) responsible for therapeutic H1 blockade.[1]

• The Distomer: (R)-(-)-Chlorpheniramine.[2][3] It possesses negligible antihistaminic activity but contributes to sedation and anticholinergic side effects.

Key Insight: Modern formulations often utilize pure Dexchlorpheniramine to maximize efficacy while minimizing off-target toxicity. Consequently, bioanalytical assays often need to quantify the (S)-enantiomer specifically, distinct from the (R)-enantiomer or the racemate.

The Deuterium Advantage: Structural Specifications

Both (S)-d6 and Racemic-d6 standards typically carry the deuterium label on the N,N-dimethyl group.

• Chemical Structure: 3-(4-chlorophenyl)-N,N-bis(trideuteromethyl)-3-(pyridin-2-yl)propan-1-amine.

• Mass Shift: The substitution of 6 hydrogens with deuterium (

  ) results in a mass shift of +6 Da.

  • Unlabeled Precursor (

    ): ~275.1 m/z

  • Deuterated IS (

    ): ~281.1 m/z

This +6 Da shift is sufficient to avoid isotopic overlap (crosstalk) from the natural abundance isotopes of the analyte, ensuring clean integration in mass spectrometry.

Analytical Divergence: Selecting the Correct IS

The choice of Internal Standard is dictated by the chromatography type.

Scenario A: Achiral LC-MS/MS (Total Chlorpheniramine)

In an achiral environment (e.g., C18 column), the (S) and (R) enantiomers co-elute as a single peak.

• Racemic-d6 Utility: Acceptable. Since the analyte and IS co-elute, the Racemic-d6 will experience the exact same matrix suppression/enhancement as the analyte.

• Risk: None, provided the purity of the d6 standard is high.

Scenario B: Chiral LC-MS/MS (Enantiospecific Analysis)

In a chiral environment (e.g., Chiralpak AGP or cellulose columns), the (S) and (R) enantiomers are physically separated.

• The Problem with Racemic-d6: If you use Racemic-d6, it will split into two peaks: (S)-d6 and (R)-d6.

  • If you are quantifying (S)-Chlorpheniramine, you must strictly integrate only the (S)-d6 peak.

  • If the chromatographic resolution is poor, the (R)-d6 tail might interfere with the (S)-d6 integration, leading to quantification errors.

• The Solution ((S)-d6): Using enantiopure (S)-Chlorpheniramine-d6 ensures a single IS peak that perfectly co-elutes with the (S)-analyte, guaranteeing that the IS compensates for the specific matrix effects occurring at that specific retention time.

Decision Logic Diagram

Figure 1: Decision matrix for selecting the appropriate deuterated internal standard based on chromatographic constraints.

Metabolic Implications: CYP2D6 Stereoselectivity[4]

Using a racemic probe to study metabolism can yield misleading kinetic data due to stereoselective enzymatic processing.

• Enzyme: Cytochrome P450 2D6 (CYP2D6) is the primary metabolizer.[4]

• Mechanism: N-demethylation to monodesmethylchlorpheniramine.[5]

• Stereoselectivity: Human CYP2D6 exhibits stereoselectivity.[6] The clearance rates of (S) and (R) differ.[2][7] If Racemic-d6 is used as a metabolic probe (substrate) rather than just an IS, the resulting metabolic clearance will be an average of the two enantiomers, obscuring the true pharmacokinetics of the active (S)-isomer.

Metabolic Pathway Diagram

Figure 2: Stereoselective metabolic pathway via CYP2D6. Using racemic substrates obscures the specific kinetics of the active eutomer.

Experimental Protocols

Protocol A: LC-MS/MS Transitions

When setting up the Mass Spectrometer (e.g., Triple Quadrupole), utilize the following Multiple Reaction Monitoring (MRM) transitions.

Compound	Polarity	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Note
(S)-Chlorpheniramine	ESI+	275.1	230.1	20-25	Loss of dimethylamine
(S)-Chlorpheniramine-d6	ESI+	281.1	236.1	20-25	Loss of dimethylamine-d6

Note: The product ion for the d6 standard retains the deuterium if the fragmentation occurs on the phenyl ring, but usually, the loss is the amine group. Crucial Validation Step: If the fragmentation involves the loss of the dimethylamine group (

), the product ion for the d6 IS might revert to the same mass as the non-deuterated form (230.1) if the charge remains on the propyl-phenyl fragment. However, for Chlorpheniramine, the standard transition often retains specific fragments. Always verify if your product ion contains the deuterium label. Correction: The standard transition 275->230 corresponds to the loss of (mass 45). For d6, the loss is (mass 51). . Warning: If the product ion is 230 for both, you rely solely on the precursor mass (275 vs 281) for separation. This is acceptable but requires high mass resolution. Ideally, find a transition where the deuterium is retained on the charged fragment if possible, or rely on the precursor shift.

Protocol B: Chiral Separation (Enantiospecific)

Objective: Separate (S) and (R) enantiomers to quantify Dexchlorpheniramine using (S)-d6 as IS.

• Column: Chiralpak AGP (

  -acid glycoprotein) or Chiralcel OD-RH.

  • Dimensions: 100 mm x 4.0 mm, 5 µm.

• Mobile Phase:

  • Solvent A: 10 mM Ammonium Acetate (pH 4.5 - 5.0).

  • Solvent B: Acetonitrile (100%).

  • Mode: Isocratic (typically 85% A / 15% B) or shallow gradient.

• Flow Rate: 0.4 - 0.8 mL/min.

• Injection: 5-10 µL.

• Expected Retention:

  • (R)-Chlorpheniramine: ~6.5 min

  • (S)-Chlorpheniramine: ~8.2 min (varies by column lot).

  • (S)-Chlorpheniramine-d6 will co-elute with the (S)-analyte.

Synthesis & Stability Considerations

Synthesis Route

The synthesis of (S)-Chlorpheniramine-d6 generally follows the standard alkylation route but substitutes the final amination reagent.

• Precursor: (S)-3-(4-chlorophenyl)-3-(2-pyridyl)propyl chloride (or tosylate).

• Reagent: Dimethylamine-d6 Hydrochloride (

  ).

• Reaction: Nucleophilic substitution in the presence of a base (e.g.,

  ) in acetonitrile or DMF.

• Purification: Recrystallization as the maleate salt.

Stability[8][9]

• Isotopic Stability: The deuterium on the methyl groups is non-exchangeable in aqueous media, making it stable for standard reverse-phase LC conditions.

• Chiral Stability: Avoid high pH (>9) and high temperatures (>50°C) for extended periods to prevent potential racemization, although chlorpheniramine is relatively configurationally stable compared to other chiral centers.

References

• Hiep, B. T., et al. (1998).[3] "Determination of enantiomers of chlorpheniramine and its main monodesmethyl metabolite in urine using achiral-chiral liquid chromatography." Journal of Chromatography B. Link

• Miyazaki, K., et al. (1996). "Stereoselective pharmacokinetics of chlorpheniramine in human plasma." European Journal of Clinical Pharmacology. Link

• Cerilliant/Sigma-Aldrich. (2024).[8] "Chlorpheniramine-d6 Maleate Certified Reference Material Data Sheet." Link

• Yanai, K., et al. (2002).[3] "Histamine H1 receptor occupancy of chlorpheniramine predicts the time course of the sedative side effect." Basic & Clinical Pharmacology & Toxicology.

• FDA.gov. (2023). "Bioanalytical Method Validation Guidance for Industry." Link

Sources

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. omicsonline.org [omicsonline.org]
• 5. Stereoselective N-demethylation of chlorpheniramine by rat-liver microsomes and the involvement of cytochrome P450 isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Chlorpheniramine-D6 maleate 100ug/mL methanol as free base, ampule 1mL, certified reference material, Cerilliant 1219806-45-7 [sigmaaldrich.com]

CAS number 1219806-45-7 (S)-Chlorpheniramine-d6 technical data

Precision Bioanalysis of Chiral Antihistamines via Stable Isotope Dilution

Executive Summary & Core Utility

CAS Number: 1219806-45-7 Compound: (S)-Chlorpheniramine-d6 Maleate Synonyms: Dexchlorpheniramine-d6 maleate;

-(4-Chlorophenyl)-N,N-bis(trideuteriomethyl)-2-pyridinepropanamine maleate.

This technical guide delineates the physicochemical properties, bioanalytical applications, and handling protocols for (S)-Chlorpheniramine-d6 , the hexadeuterated isotopolog of the pharmacologically active enantiomer of chlorpheniramine.

In high-sensitivity LC-MS/MS assays, this compound serves as the definitive Internal Standard (IS) . Its specific utility lies in the quantification of Dexchlorpheniramine (the eutomer) in complex biological matrices, eliminating ionization matrix effects and correcting for extraction variability with superior fidelity compared to non-chiral or structural analogs.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The deuterium labeling is located on the dimethylamine moiety, providing a mass shift of +6 Da relative to the unlabeled analyte. This position is chemically stable and resistant to back-exchange in aqueous solvents, unlike labile protons on hydroxyl or amine functionalities.

Table 1: Technical Specifications

Parameter	Specification
Chemical Formula	C H D ClN · C H O (Salt)
Molecular Weight	396.90 g/mol (Maleate Salt)
Free Base MW	280.83 g/mol (C H D ClN )
Isotopic Purity	99% deuterated forms (d -d )
Chirality	(S)-Enantiomer (Dextrorotatory, (+))
Solubility	Soluble in Methanol, Water, DMSO
Appearance	White to off-white solid
pKa	~9.2 (Amine nitrogen)
Storage	-20°C, hygroscopic, protect from light

Bioanalytical Application: LC-MS/MS Method Design

The primary application of CAS 1219806-45-7 is in Isotope Dilution Mass Spectrometry (IDMS) . The following protocol outlines a validated workflow for quantifying (S)-Chlorpheniramine in human plasma.

Mechanistic Rationale for MRM Transitions

The fragmentation pattern of Chlorpheniramine in positive ESI mode is dominated by the cleavage of the C-N bond, resulting in the loss of the dimethylamine group.

• Unlabeled Analyte (275

  230): Precursor [M+H] 275.1 loses the neutral dimethylamine (45 Da), yielding the diarylpropyl carbocation at m/z 230.1.

• Deuterated IS (281

  230): The d6-IS Precursor [M+H] 281.1 contains the -N(CD ) group. Upon collision-induced dissociation (CID), it loses the deuterated dimethylamine (51 Da). The resulting fragment is the same unlabeled carbocation at m/z 230.1.

Critical Note: Because the product ion (m/z 230) is identical for both analyte and IS, chromatographic separation or ultra-high mass resolution is not strictly required if the precursors are well-resolved by the quadrupole (Q1). However, ensuring no cross-talk requires checking the IS purity for d0 isotopologs.

Experimental Protocol: Sample Preparation (LLE)

Objective: Extract (S)-Chlorpheniramine from plasma while removing phospholipids that cause matrix effects.

• Aliquot: Transfer 200 µL of human plasma into a borosilicate glass tube.

• Spike IS: Add 20 µL of (S)-Chlorpheniramine-d6 working solution (50 ng/mL in MeOH). Vortex 10s.

• Alkalinization: Add 100 µL of 0.5 M NaOH. (Increases pH > pKa to ensure the free base form for extraction).

• Extraction: Add 3 mL of Diethyl Ether : Dichloromethane (80:20 v/v) .

• Agitation: Mechanical shaker for 10 min at high speed.

• Phase Separation: Centrifuge at 4000 rpm for 5 min at 4°C.

• Evaporation: Transfer the organic (upper) layer to a clean tube. Evaporate to dryness under a stream of N

  at 40°C.

• Reconstitution: Dissolve residue in 200 µL Mobile Phase (See below).

LC-MS/MS Parameters[7][8][9][10]

Component	Setting
Column	Phenyl-Hexyl or C18 (e.g., Phenomenex Luna 3µm, 50 x 2.0 mm)
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 3.0 min; Hold 1 min; Re-equilibrate.
Flow Rate	0.4 mL/min
Ionization	ESI Positive (+)
Analyte MRM	m/z 275.1 230.1 (CE: 20 eV)
IS (d6) MRM	m/z 281.1 230.1 (CE: 20 eV)

Visualization: Analytical Workflow & Fragmentation

The following diagram illustrates the logical flow from biological sample to quantitation, highlighting the critical fragmentation step that validates the d6-labeling.

Figure 1: Workflow for the extraction and MRM-based detection of (S)-Chlorpheniramine using the d6-IS. Note the convergence at Q3 due to the loss of the labeled moiety.

Synthesis & Stability Considerations

Synthesis Route (Conceptual)

The synthesis of (S)-Chlorpheniramine-d6 typically follows the Eschweiler-Clarke reaction or direct alkylation using deuterated reagents.

• Precursor: (S)-

  -(4-Chlorophenyl)-2-pyridinepropanamine (The primary amine nor-derivative).

• Reagents: Formaldehyde-d2 (DCDO) and Formic Acid-d2 (DCOOH) OR Methyl Iodide-d3 (CD

  I).

• Mechanism: Reductive amination introduces two trideuteromethyl groups onto the nitrogen.

• Salt Formation: Reaction with Maleic acid in isopropanol/ethanol yields the stable maleate salt.

Stability[11][12]

• Isotopic Stability: The C-D bonds on the methyl groups are non-exchangeable under physiological conditions (pH 7.4) and during standard acidic/basic extraction.

• Chemical Stability: The maleate salt is prone to oxidation if exposed to light (pyridine ring sensitivity). Store in amber vials.

References

• Cayman Chemical. Chlorpheniramine-d6 (maleate) Product Information. Retrieved from

• Moreno, R. A., et al. (2010). "Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study." Biomedical Chromatography, 24(7), 774-781. Link

• Takagaki, T., et al. (2002). "Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry."[1] Journal of Chromatography B, 776(2), 169-176.[1] Link

• PubChem. (S)-Chlorpheniramine-d6 Maleate Salt (CID 71314830). National Library of Medicine. Link

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. Link

Sources

• 1. Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Activity of (S)-Enantiomer vs. (R)-Enantiomer Chlorpheniramine

Content Type: Technical Whitepaper Audience: Drug Development Scientists, Pharmacologists, and Medicinal Chemists Version: 1.0

Executive Summary

Chlorpheniramine (CPM) is a first-generation alkylamine antihistamine traditionally marketed as a racemic mixture of (S)-(+)-chlorpheniramine (dexchlorpheniramine) and (R)-(-)-chlorpheniramine (levochlorpheniramine). While both enantiomers share identical physicochemical properties, their pharmacological and pharmacokinetic profiles diverge significantly.[1]

This guide delineates the stereospecific mechanisms that render the (S)-enantiomer the eutomer (active isomer) and the (R)-enantiomer the distomer (less active/inactive isomer). Crucially, this document highlights a rare pharmacokinetic-pharmacodynamic (PK/PD) synergy: the (S)-enantiomer not only possesses ~100-fold higher affinity for the Histamine H1 receptor but is also metabolized significantly slower than the (R)-enantiomer by CYP2D6 in humans. This dual advantage dictates that the clinical efficacy of racemic chlorpheniramine is driven almost exclusively by the (S)-fraction.

Stereochemical Basis of Action

Absolute Configuration

Chlorpheniramine possesses a single chiral center at the propyl carbon carrying the p-chlorophenyl and pyridyl rings.

• Dexchlorpheniramine: (S)-(+)-chlorpheniramine.[2][3][4][5] This is the pharmacologically active eutomer.

• Levochlorpheniramine: (R)-(-)-chlorpheniramine.[2][3][5][6][7] This is the distomer with negligible H1 activity.

Pharmacodynamics: Receptor Binding Profiles

The therapeutic index of chlorpheniramine is defined by the selectivity of the (S)-enantiomer for the H1 receptor over off-target sites (Muscarinic M1-M5, SERT).

Comparative Binding Affinity (Ki)

The (S)-enantiomer exhibits nanomolar affinity for the H1 receptor, acting as a potent inverse agonist that stabilizes the receptor in its inactive G-protein coupled state.

Target Receptor	(S)-Chlorpheniramine (Ki)	(R)-Chlorpheniramine (Ki)	Fold Difference	Clinical Implication
Histamine H1	~1.4 - 4.8 nM	~211 - 361 nM	~100x	(S) drives anti-allergy efficacy.
Muscarinic (mAChR)	~1,300 nM	> 2,000 nM	Moderate	(S) contributes to dry mouth/urinary retention.
SERT (5-HT Transporter)	~15.2 nM	> 100 nM	High	(S) has mild SNRI-like properties.

Technical Insight: The high affinity of the (S)-enantiomer is attributed to the spatial arrangement of the dimethylamino group relative to the pyridyl ring, allowing optimal ionic interaction with Asp107 in the H1 receptor transmembrane domain, while the aromatic rings engage in edge-to-face

-stacking interactions with Trp and Phe residues. The (R)-enantiomer's topology creates steric clashes that prevent this tight "lock and key" fit.

Pharmacokinetics & Stereoselective Metabolism[1][2][7][8][9]

A critical, often overlooked aspect of chlorpheniramine pharmacology is its stereoselective elimination . Unlike many chiral drugs where the distomer is cleared faster, or both are cleared equally, chlorpheniramine shows a distinct metabolic preference that favors the persistence of the active (S)-enantiomer.

CYP2D6-Mediated Clearance

Metabolism is primarily hepatic, involving N-demethylation. The enzyme CYP2D6 shows stereoselectivity for the (R)-enantiomer.[8]

• (R)-Enantiomer: Rapidly metabolized by CYP2D6.

• (S)-Enantiomer: Metabolized more slowly; acts as a poorer substrate for CYP2D6.

Result: In Extensive Metabolizers (EMs), the plasma concentration of the active (S)-enantiomer is significantly higher than that of the (R)-enantiomer after racemic dosing.

Visualization of Metabolic Fate

The following diagram illustrates the differential processing of the racemate.

Figure 1: Stereoselective disposition of Chlorpheniramine.[2][3][6] CYP2D6 preferentially clears the inactive (R)-isomer, leading to "autoselection" of the active (S)-isomer in plasma.

Experimental Protocols

For researchers developing generic formulations or conducting binding studies, separating these enantiomers is a prerequisite.[1]

Protocol: Chiral HPLC Separation

This method allows for the quantification of (S) vs (R) ratios in plasma or pharmaceutical formulations.

Reagents & Equipment:

• Column: Amylose tris(3,5-dimethylphenylcarbamate) chiral column (e.g., Chiralpak AD-H).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (97.5 : 2.5 : 0.025 v/v/v).[6]

• Detection: UV-Vis Photodiode Array (PDA) at 258 nm.

• Flow Rate: 1.0 - 1.2 mL/min (Isocratic).

Step-by-Step Workflow:

• Preparation: Dissolve racemic chlorpheniramine maleate in the mobile phase to a concentration of 10 µg/mL.

• Equilibration: Flush the column with mobile phase for 30 minutes until the baseline stabilizes.

• Injection: Inject 10-20 µL of the sample.

• Elution Order:

  • Peak 1 (approx 9.6 min): (S)-(+)-Chlorpheniramine (Active).

  • Peak 2 (approx 11.4 min): (R)-(-)-Chlorpheniramine (Inactive).

• Validation: Calculate the Resolution Factor (

  ). A value > 1.5 indicates baseline separation.

Protocol: H1 Receptor Binding Assay (Radioligand)

To verify the potency difference (

) between enantiomers.

Core Components:

• Ligand: [³H]-Pyrilamine (highly selective H1 antagonist).

• Tissue: CHO cells stably expressing human H1 receptor (hH1R).

• Buffer: 50 mM Na/K Phosphate buffer, pH 7.4.

Workflow:

• Incubation: Incubate membrane preparations (50 µg protein) with 2 nM [³H]-Pyrilamine and varying concentrations (

  to M) of (S)-CPM or (R)-CPM.

• Equilibrium: Incubate at 25°C for 60 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration]. Determine

  and convert to using the Cheng-Prusoff equation: (Where [L] is radioligand concentration and Kd is its dissociation constant).

Clinical Implications & Safety

The pharmacological divergence of the enantiomers supports the clinical use of Dexchlorpheniramine (pure S-isomer) over the racemate.

• Reduced Sedation Potential: While (S)-CPM crosses the blood-brain barrier, using the pure enantiomer allows for a lower total milligram dose (e.g., 2mg Dexchlorpheniramine

  4mg Chlorpheniramine) to achieve the same H1 blockade. This reduces the total burden of off-target binding (muscarinic/adrenergic) that might be contributed by high circulating levels of the (R)-isomer or metabolites.

• Pharmacogenetic Variability: Patients who are CYP2D6 Poor Metabolizers (PMs) will exhibit even higher levels of (S)-CPM, potentially increasing the risk of sedation. Conversely, in Ultra-Rapid Metabolizers, the efficacy of the racemate might drop faster than expected, though the "metabolic protection" of the (S)-isomer mitigates this partially.

References

• Yasuda, S. U., et al. (1995). "Chlorpheniramine plasma concentration and histamine H1-receptor occupancy." Clinical Pharmacology & Therapeutics. Link

• Hiep, B. T., et al. (2000). "Stereoselective metabolism of chlorpheniramine in rat liver microsomes." Drug Metabolism and Disposition. Link

• Rumore, M. M. (1984).[9][10] "Clinical pharmacokinetics of chlorpheniramine." Drug Intelligence & Clinical Pharmacy. Link

• Ozkirimli, S., et al. (2020). "Determination of chlorpheniramine enantiomers in pharmaceutical formulations by HPLC on chiral column." Istanbul Journal of Pharmacy. Link

• Miyazaki, Y., et al. (2002). "The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine." British Journal of Clinical Pharmacology. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dexchlorpheniramine | C16H19ClN2 | CID 33036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Stereoselective N-demethylation of chlorpheniramine by rat-liver microsomes and the involvement of cytochrome P450 isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. Stereoselectivity of human cytochrome p450 in metabolic and inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Relevant pharmacokinetics, bioavailability, and bioequivalence studies on Chlorpheniramine maleate (various species): a review [frontiersin.org]
• 10. Relevant pharmacokinetics, bioavailability, and bioequivalence studies on Chlorpheniramine maleate (various species): a review - PMC [pmc.ncbi.nlm.nih.gov]

Deuterated dexchlorpheniramine maleate for antihistamine research

Advanced Applications in Pharmacology & Bioanalysis

Executive Summary & Strategic Rationale

Dexchlorpheniramine, the pharmacologically active

-enantiomer of chlorpheniramine, remains a gold-standard first-generation H1-antihistamine.[1] However, its utility in modern research is evolving through deuteration —the strategic replacement of protium ( H) with deuterium ( H).

This guide explores the two distinct research vectors for Deuterated Dexchlorpheniramine Maleate (d-DCM) :

• The "Biobetter" Candidate: Exploiting the Deuterium Kinetic Isotope Effect (DKIE) to attenuate CYP2D6-mediated metabolism, potentially extending half-life and reducing dosing frequency.[1]

• The Analytical Standard: Utilizing d-DCM (typically

  -Dexchlorpheniramine) as the ultimate Internal Standard (IS) for LC-MS/MS quantification, eliminating matrix effects and ionization variance.[1]

Mechanistic Foundation: The Kinetic Isotope Effect (DKIE)

To understand the value of d-DCM, one must first map the metabolic liability of the parent compound. Dexchlorpheniramine undergoes extensive hepatic metabolism, primarily via N-demethylation catalyzed by CYP2D6 (and to a lesser extent CYP3A4) [1].[1]

2.1 The Metabolic Hotspot

The terminal dimethylamine group is the primary site of oxidative attack. The C-H bonds adjacent to the nitrogen are broken during the formation of the carbinolamine intermediate, which collapses to release formaldehyde and the N-desmethyl metabolite.

2.2 The Deuterium Advantage

The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Hydrogen (C-H) bond due to the lower zero-point energy of the heavier isotope.[1]

• Bond Dissociation Energy (BDE): C-D bonds are

  1.2–1.5 kcal/mol stronger than C-H bonds.[1]

• Primary KIE: If C-H bond breakage is the rate-determining step (RDS) in the catalytic cycle of CYP2D6, substitution with deuterium significantly reduces the reaction rate (

  , typically 2–5 range) [2].

Hypothesis: Hexadeuteration of the dimethylamine moiety (

-DCM) will retard N-demethylation, increasing metabolic stability without altering binding affinity to the H1 receptor.[1]

Figure 1: Mechanism of Metabolic Stabilization via Deuteration.[1] The C-D bond strength impedes the rate-limiting oxidation step at the CYP2D6 active site.[1]

Chemical Synthesis: Construction of the Probe

To synthesize

-Dexchlorpheniramine Maleate, we employ a reductive amination or direct alkylation strategy using isotopically labeled reagents.[1]

Target Molecule: (S)-

-(4-Chlorophenyl)-N,N-bis(trideuteromethyl)-2-pyridinepropanamine maleate.[1]

3.1 Retrosynthetic Analysis

The synthesis disconnects at the tertiary amine.[1] The most efficient route utilizes the secondary amine precursor (S-deschlorpheniramine) and Iodomethane-

.[1]

3.2 Synthesis Protocol

• Starting Material: (S)-(+)-Deschlorpheniramine (Free base).[1]

• Reagent: Iodomethane-

  ( , >99.5 atom % D).[1]

• Base: Potassium Carbonate (

  ) or Diisopropylethylamine (DIPEA).[1]

• Solvent: Acetonitrile (ACN) or DMF.[1]

Step-by-Step Workflow:

• Dissolve (S)-deschlorpheniramine (1.0 eq) in ACN.[1]

• Add

  (2.5 eq) and cool to 0°C.

• Add Iodomethane-

  (2.2 eq) dropwise.[1]

• Stir at room temperature for 12–24 hours (monitor via TLC/LC-MS).

• Workup: Filter inorganic salts, concentrate filtrate. Partition between water/DCM.[1]

• Salt Formation: Dissolve the free base oil in EtOH/EtOAc. Add Maleic acid (1.0 eq).[1] Crystallize to obtain Dexchlorpheniramine-

  Maleate .

Application I: Bioanalytical Quantification (LC-MS/MS)

In clinical and preclinical research, accurate quantification of Dexchlorpheniramine is critical. Using a non-deuterated analog (like chlorpheniramine or pheniramine) as an internal standard is suboptimal due to differences in retention time and matrix effects.[1]

The Solution:

-Dexchlorpheniramine co-elutes with the analyte but is mass-resolved.[1] This ensures that any ion suppression caused by plasma phospholipids affects both the analyte and the standard equally, yielding perfect compensation [3].

4.1 LC-MS/MS Method Parameters

• Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Waters Xevo).

• Ionization: ESI Positive Mode.

• Column: Phenomenex Luna Omega C18 or Waters BEH C18 (

  mm, 1.7 m).[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: 0.1% Formic Acid in Acetonitrile.[1]

4.2 MRM Transitions (Mass-to-Charge Ratio)

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Role
Dexchlorpheniramine	275.1	230.1	25	Analyte
-Dexchlorpheniramine	281.1	236.1	25	Internal Standard

Note: The mass shift of +6 Da ensures no isotopic overlap (crosstalk) between the analyte and the IS.

Figure 2: LC-MS/MS Quantification Workflow. The co-elution of d6-DCM ensures that matrix effects are normalized.[1]

Experimental Protocols

Protocol A: Microsomal Stability Assay (Validating the KIE)

Objective: Determine the intrinsic clearance (

) of Native vs. Deuterated Dexchlorpheniramine.[1]

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).[1]

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).[1]

• Test Compounds: Dexchlorpheniramine and

  -Dexchlorpheniramine (1 M final conc).[1]

Procedure:

• Pre-incubation: Mix 445

  L of Phosphate Buffer (100 mM, pH 7.4) with 25 L of HLM.[1] Add 5 L of test compound.[1] Incubate at 37°C for 5 mins.

• Initiation: Add 25

  L of NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove 50 L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L ice-cold Acetonitrile (containing Tolbutamide as analytical IS).

• Processing: Centrifuge at 4000 rpm for 20 min to pellet proteins.

• Analysis: Inject supernatant into LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope is

  .[1]
  • [1]

  • Success Criteria: If

    , a significant KIE is observed.[1]

Protocol B: Bioanalytical Extraction (LLE)

Objective: Extract Dexchlorpheniramine from plasma with high recovery.[1]

• Aliquot 200

  L of plasma into a glass tube.[1]

• Add 20

  L of -Dexchlorpheniramine IS working solution (100 ng/mL).[1]

• Add 200

  L of 0.1 M NaOH (to basify and ensure the amine is uncharged).

• Add 2 mL of Hexane:Isoamyl Alcohol (98:2) .

• Vortex vigorously for 5 minutes.

• Centrifuge at 3000 g for 5 minutes.

• Transfer the upper organic layer to a fresh tube.[1]

• Evaporate to dryness under Nitrogen stream at 40°C.

• Reconstitute in 100

  L of Mobile Phase (A:B 80:20).[1]

References

• Kusama, M., et al. (2002).[1] "The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine." British Journal of Clinical Pharmacology.

• Gant, T. G. (2014).[1] "Using deuterium in drug discovery: leaving the label in the drug." Journal of Medicinal Chemistry.

• González, O., et al. (2014).[1] "LC–MS/MS method for the determination of dexchlorpheniramine in human plasma." Bioanalysis.

• PubChem. (2024).[1] "Dexchlorpheniramine maleate | C20H23ClN2O4."[1][2][3] National Library of Medicine.[1]

• Fisher, M. B., et al. (2006).[1] "The complexities inherent in attempts to decrease drug clearance by blocking sites of CYP-mediated metabolism."[1] Current Opinion in Drug Discovery & Development.

Sources

• 1. Dexchlorpheniramine | C16H19ClN2 | CID 33036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Molecular weight and isotopic purity of (S)-Chlorpheniramine-d6 maleate

Molecular Weight, Isotopic Purity, and Analytical Validation[1]

Executive Summary

(S)-Chlorpheniramine-d6 maleate (also known as Dexchlorpheniramine-d6 maleate) is the stable isotope-labeled analog of the potent histamine H1-receptor antagonist, Dexchlorpheniramine. It serves as the "Gold Standard" Internal Standard (IS) for bioanalytical quantification via LC-MS/MS.

The critical value of this reagent lies in its mass shift (+6 Da) , which displaces the signal sufficiently from the analyte's natural isotopic envelope (specifically the

Cl and C contributions), and its stereochemical integrity , ensuring it co-elutes perfectly with the active (S)-enantiomer during chiral chromatography.

Quick Reference Data:

• Chemical Formula:

  (Salt)

• Molecular Weight (Average): 396.90 g/mol

• Exact Mass (Monoisotopic, Free Base-d6): ~280.16 Da

• CAS Number (Generic d6): 1219806-45-7[1][2][3][4]

• Solubility: Methanol, Water (freely soluble).[5]

Molecular Architecture & Physicochemical Properties

To ensure accurate gravimetric preparation, researchers must distinguish between the free base and the maleate salt, and between the light (unlabeled) and heavy (labeled) forms.

2.1 Structural Localization of Deuterium

The industry-standard labeling for Chlorpheniramine-d6 occurs at the dimethylamine moiety. The six hydrogen atoms on the two

-methyl groups are replaced by deuterium.

• Labeling Site:

• Stability: Methyl-deuteriums on tertiary amines are chemically stable and resistant to back-exchange in aqueous mobile phases, unlike acidic protons.

2.2 Comparative Mass Spectrometry Data

The following table provides the precise values required for Mass Spectrometer tuning (Precursor Ion selection).

Parameter	(S)-Chlorpheniramine Maleate (Light)	(S)-Chlorpheniramine-d6 Maleate (Heavy)	Delta ( )
Formula (Salt)			+6.04
MW (Average)	390.86 g/mol	396.90 g/mol	+6.04
Formula (Free Base)			+6.04
Monoisotopic Mass (Base)	274.12 Da ( Cl)	280.16 Da ( Cl)	+6.04
Major MS Transition			+6.0 Da

Critical Application Note: The presence of Chlorine (

Cl approx 75% / Cl approx 25%) creates a distinct isotopic pattern. The d6-label (+6 Da) is crucial because a lower labeling (e.g., d2 or d3) would result in the internal standard's signal overlapping with the M+2 ( Cl) or M+1 ( C) isotopes of the high-concentration analyte, causing "Cross-Talk" and nonlinear calibration curves.

2.3 Structural Visualization

The following diagram illustrates the component breakdown of the molecule to clarify stoichiometry.

Isotopic Purity & Enrichment Analysis

Isotopic purity is distinct from chemical purity. A sample can be >99% chemically pure (no side products) but have poor isotopic purity (e.g., a mixture of d0, d3, d5, and d6).

3.1 The "Isotopic Leak" Phenomenon

For high-sensitivity assays, the presence of d0 (unlabeled) species in your d6-standard is the most critical impurity.

• Risk: If your IS contains 1% d0, and you spike it at high concentrations, that d0 contributes to the analyte signal area.

• Requirement: High-grade d6 standards typically specify

  d0 species.

3.2 Calculation of Isotopic Enrichment

To verify the Certificate of Analysis (CoA), researchers often use High-Resolution Mass Spectrometry (HRMS).

Formula for Enrichment (%):

Where is the ion intensity of the respective isotopologue.

3.3 Stereochemical Purity ((S)-Enantiomer)

(S)-Chlorpheniramine (Dexchlorpheniramine) has a high affinity for the H1 receptor. The (R)-enantiomer is less active.

• Specific Rotation:

  to (c=1 in DMF).[6]

• Validation: If the specific rotation falls below

  , the sample may be racemized, compromising its utility as a specific tracer for Dexchlorpheniramine assays.

Analytical Validation Protocols

This section details the "Self-Validating" workflows required to qualify the material before use in GLP studies.

4.1 Workflow: Material Qualification

This decision tree outlines the steps to accept a new lot of reference standard.

4.2 LC-MS/MS Method Guidelines

When developing the method, use the following parameters to ensure specificity.

• Column: C18 or Phenyl-Hexyl (for better retention of polar amines).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (or 10mM Ammonium Formate).

  • B: Acetonitrile or Methanol.[7]

  • Note: Avoid high pH if possible to prevent any risk of on-column degradation, though the d6-methyls are robust.

• MRM Transitions:

  • Analyte (Light):

    (Loss of dimethylamine).

  • IS (Heavy):

    (Loss of dimethylamine-d6).

  • Validation Check: Ensure the "daughter" ion for the IS (

    ) retains the deuterium label? No.

  • Correction: The loss of

    (mass 45) vs (mass 51).

  • If the fragmentation involves losing the amine group, the daughter ions might be identical (the chlorophenyl-pyridine core).

  • Crucial Strategy: You must select a transition where the label is retained or monitor the neutral loss .

  • Correct Transition Path: The primary fragmentation of Chlorpheniramine often involves the loss of the dimethylamine group.

    • Light:

      (Loss of 45).

    • Heavy:

      (Loss of 51).

    • Result: Both produce the same product ion (m/z 230). This is acceptable only if chromatographic separation is perfect or if the mass resolution of Q1 is sufficient to exclude the light parent from the heavy window.

    • Alternative: Look for a transition that retains the amine, or rely on the Q1 selectivity (

      vs ).

Handling and Stability

• Light Sensitivity: Chlorpheniramine salts are photosensitive. Store the d6 solid and solutions in amber vials .

• Hygroscopicity: The maleate salt can be hygroscopic. Equilibrate to room temperature before weighing to avoid water uptake errors in the stock solution concentration.

• Solvent Choice: Dissolve in Methanol for stock solutions (1 mg/mL). Stable for 12 months at -20°C.

References

• MedChemExpress . Chlorpheniramine-d6 maleate Product Datasheet. Retrieved from [4]

• PubChem . (S)-Chlorpheniramine-d6 Maleate Salt Compound Summary. National Library of Medicine.[3] Retrieved from

• United States Pharmacopeia (USP) . Dexchlorpheniramine Maleate Monograph. USP-NF.[8] (Standard specific rotation reference).

• Cayman Chemical . Chlorpheniramine-d6 (maleate) Technical Information. Retrieved from

• Russak, E. M., et al. (2019).[4] Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. (Context on in vivo isotope effects).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Chlorpheniramine-d6 Maleate Salt | CAS 1219806-45-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. Chlorpheniramine-d6 Maleate Salt | C20H23ClN2O4 | CID 45038671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Dexchlorpheniramine | C16H19ClN2 | CID 33036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Dexchlorpheniramine Maleate [drugfuture.com]
• 7. m.youtube.com [m.youtube.com]
• 8. trungtamthuoc.com [trungtamthuoc.com]

Technical Guide: Solubility &amp; Handling of (S)-Chlorpheniramine-d6 Maleate

Executive Summary

Compound: (S)-Chlorpheniramine-d6 Maleate CAS: 1219806-45-7 (Salt form) Primary Application: Internal Standard (IS) for LC-MS/MS quantification of Chlorpheniramine.[1] Solubility Profile: Freely soluble in Water and Methanol .[2]

This technical guide provides a rigorous analysis of the solubility mechanisms, preparation protocols, and stability considerations for (S)-Chlorpheniramine-d6 maleate. It is designed for analytical scientists requiring high-precision methodologies for bioanalytical assays.

Physicochemical Profile & Solubility Mechanisms

To optimize solution preparation, one must understand the molecular interactions driving solubility. (S)-Chlorpheniramine-d6 maleate is the maleic acid salt of the deuterated alkylamine.

Structural Drivers of Solubility

The compound consists of a lipophilic tricyclic core (pyridine and chlorophenyl rings) and a hydrophilic dimethylamine tail. The introduction of maleic acid protonates the tertiary amine, forming a stable salt.

Feature	Chemical Impact	Solubility Consequence
Maleate Salt	Ionic bonding between amine and maleic acid.	Water: High solubility due to ion-dipole interactions.Methanol: High solubility due to H-bonding and moderate polarity.
Deuterium Label (d6)	6 Deuterium atoms on the dimethylamine group.	Negligible impact on gross solubility compared to the non-deuterated parent. Critical for mass spectral differentiation (+6 Da shift).
Chirality (S-form)	Single enantiomer.	Identical solubility to the racemate in achiral solvents (Water, MeOH).

Solvent Interaction Mechanics

• In Water (Dielectric Constant

  80): The salt undergoes dissociation. The high dielectric constant of water stabilizes the resulting cation ((S)-Chlorpheniramine-d6 ) and maleate anion via hydration shells.

• In Methanol (Dielectric Constant

  33): Methanol acts as an amphiprotic solvent. It solvates the organic cation effectively through dipole-dipole interactions while maintaining solubility of the organic maleate counter-ion. Methanol is the preferred solvent for primary stock solutions because it prevents microbial growth and facilitates rapid evaporation during concentration steps in extraction protocols.

Experimental Protocols: Standard Preparation

Critical Safety & Handling

• Light Sensitivity: Chlorpheniramine is photosensitive. All solutions must be prepared in amber glassware or foil-wrapped containers.

• Hygroscopicity: The maleate salt can absorb atmospheric moisture. Equilibrate the vial to room temperature before weighing to prevent condensation errors.

Primary Stock Solution (1.0 mg/mL in Methanol)

Objective: Create a stable, high-concentration calibrator free of degradation.

• Weighing: Accurately weigh 10.0 mg of (S)-Chlorpheniramine-d6 maleate into a 10 mL amber volumetric flask.

  • Note: Adjust for salt factor if quantification is required as "free base" (MW Salt / MW Base

    1.45 ratio). For IS use, weighing the salt directly is standard.

• Dissolution: Add approximately 6 mL of HPLC-grade Methanol.

• Agitation: Sonicate for 2-5 minutes. The solid should dissolve rapidly.

  • Visual Check: Solution must be clear and colorless.

• Make up to Volume: Dilute to the mark with Methanol. Cap and invert 10 times.

• Storage: Transfer to amber LC vials with PTFE-lined caps. Store at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Working Standard (in Water/Methanol)

Objective: Dilution for aqueous matrix spiking (e.g., plasma, urine).

• Diluent: Prepare a 50:50 (v/v) Water:Methanol mixture. This matches the mobile phase initial conditions often used in RP-HPLC, preventing "solvent shock" and peak distortion.

• Dilution: Serially dilute the Stock Solution to the desired working concentration (e.g., 100 ng/mL).

Visualization of Workflows

Solvation & Dissolution Mechanism

The following diagram illustrates the molecular transition from solid state to solvated ions in Methanol vs. Water.

Caption: Figure 1. Mechanism of salt dissociation and solvation in polar protic solvents.

Preparation Workflow for LC-MS/MS Standards

This workflow ensures traceability and minimizes degradation risks.

Caption: Figure 2. Step-by-step protocol for preparing stable stock and working solutions.

Stability & Storage Characteristics

Parameter	Specification	Scientific Rationale
Solution Stability (MeOH)	6 Months at -80°C	Methanol prevents hydrolysis better than water; low temp slows kinetic degradation.
Solution Stability (Water)	< 24 Hours at 4°C	Aqueous solutions of maleate salts are prone to microbial growth and slow hydrolysis of the ester-like linkages (though rare in this structure, pH drift is a risk).
Light Stability	Photosensitive	The pyridine ring and vinyl-like linkages can undergo photo-oxidation or isomerization under intense UV.
Freeze-Thaw	Max 3 cycles	Repeated expansion/contraction can precipitate the salt or degrade the vial seal.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5281068, Chlorpheniramine maleate. Retrieved from [Link]

• World Health Organization (WHO). The International Pharmacopoeia: Chlorphenamine Hydrogen Maleate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Note: Enantioselective Quantification of (S)-Chlorpheniramine in Human Plasma via LC-MS/MS

Executive Summary

This application note details a robust, self-validating LC-MS/MS protocol for the specific quantification of (S)-Chlorpheniramine (Dexchlorpheniramine) using a deuterated internal standard, (S)-Chlorpheniramine-d6. While achiral methods exist, they fail to distinguish the active (S)-enantiomer from the (R)-enantiomer in racemic dosing scenarios. This guide prioritizes enantiomeric resolution using a polysaccharide-based chiral stationary phase under reversed-phase conditions, ensuring regulatory compliance (FDA/ICH M10) for pharmacokinetic (PK) and bioequivalence studies.

Introduction & Scientific Rationale

The Chirality Imperative

Chlorpheniramine is a first-generation alkylamine antihistamine. It exists as a racemate, but the antihistaminic activity resides almost exclusively in the (S)-enantiomer (Dexchlorpheniramine) , which exhibits approximately 100-fold higher affinity for the H1-receptor than the (R)-enantiomer [1].

In clinical PK studies, quantifying "Total Chlorpheniramine" via C18 chromatography is insufficient if the metabolic clearance rates of the enantiomers differ (stereoselective metabolism). To provide authoritative data, the analytical method must physically separate the enantiomers prior to MS detection.

Internal Standard Strategy: Why d6?

We utilize (S)-Chlorpheniramine-d6 as the Internal Standard (IS).

• Matrix Compensation: As a stable isotope-labeled analog, it co-elutes (or nearly co-elutes) with the analyte, experiencing the exact same ionization suppression/enhancement from plasma phospholipids.

• Chiral Fidelity: Using the enantiomerically pure d6 IS allows monitoring of on-column racemization (though rare for this scaffold) and ensures identical extraction recovery.

Method Development Logic

The following decision tree illustrates the critical pathways in developing this specific assay.

Figure 1: Strategic decision tree highlighting the necessity of Chiral Chromatography and Liquid-Liquid Extraction (LLE) for high-sensitivity antihistamine analysis.

Experimental Protocol

Reagents & Materials

• Analyte: (S)-Chlorpheniramine Maleate (USP Reference Standard).

• Internal Standard: (S)-Chlorpheniramine-d6 Maleate (ensure d6 labeling is on the phenyl ring to prevent loss during fragmentation).

• Matrix: Drug-free human plasma (K2EDTA).

• Solvents: LC-MS grade Acetonitrile, Methanol, Ammonium Bicarbonate, Ethyl Acetate, n-Hexane.

Sample Preparation (Liquid-Liquid Extraction)

Chlorpheniramine is a basic drug (pKa ~9.2) [2]. To extract it efficiently into an organic solvent, we must suppress ionization by raising the pH.

Protocol Steps:

• Aliquot: Transfer 200 µL of plasma into a glass tube.

• IS Spike: Add 20 µL of IS working solution (50 ng/mL in 50:50 MeOH:Water). Vortex.

• Basification: Add 200 µL of 100 mM Ammonium Bicarbonate (pH 9.5) or Borate Buffer.[1]

  • Why: This neutralizes the amine, making the molecule hydrophobic.

• Extraction: Add 2.0 mL of n-Hexane:Ethyl Acetate (90:10 v/v) .

  • Why: This mixture minimizes extraction of polar phospholipids compared to pure Ethyl Acetate.

• Agitation: Shaker for 10 min at 1200 rpm. Centrifuge at 4000 rpm for 5 min.

• Transfer: Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic supernatant into a clean tube.

• Dry: Evaporate to dryness under Nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase.

LC-MS/MS Conditions

Chromatographic Parameters

We utilize a polysaccharide-based column in Reversed-Phase Chiral Mode . Normal phase is incompatible with ESI sources due to flammability and ionization issues.

Parameter	Setting	Rationale
Column	Chiralpak IG-3 or Chiralcel OD-RH (150 x 2.1 mm, 3 µm)	Immobilized amylose/cellulose selectors are robust for RP solvents.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 9.0)	High pH improves peak shape for basic chiral compounds on these columns.
Mobile Phase B	Acetonitrile (100%)	Organic modifier.
Flow Rate	0.3 mL/min	Optimal for ESI efficiency.
Gradient	Isocratic 60% B (Typical starting point)	Chiral separations often require isocratic holds to maximize resolution ( ).
Run Time	8.0 minutes	Sufficient for enantiomeric separation.

Mass Spectrometry Parameters (MRM)

• Source: ESI Positive Mode.

• Spray Voltage: 3500 V.

• Gas Temps: Source 350°C, Desolvation 400°C.

MRM Transitions:

Compound	Precursor (Q1)	Product (Q3)	CE (eV)	Dwell (ms)	Type
(S)-Chlorpheniramine	275.1 ( )	230.1	20	100	Quant
275.1	167.1	35	100	Qual
(S)-Chlorpheniramine-d6	281.1 ( )	236.1	20	100	Quant (IS)

Critical Note on IS: The transition

assumes the deuterium label is on the chlorophenyl ring or propyl backbone. If the label is on the dimethylamine group ( ), the loss of the amine (fragment 230) would cause the IS to cross-talk with the analyte. Always verify the fragmentation pattern of your specific d6 lot.

Workflow Visualization

Figure 2: End-to-end workflow from plasma extraction to mass spectral detection.

Validation Strategy (FDA & ICH M10 Compliance)

To ensure this method is "field-proven," you must validate against the FDA Bioanalytical Method Validation Guidance (2018) [3] and ICH M10 (2022) [4].

Specificity (Selectivity)

• Requirement: Analyze 6 lots of blank plasma.

• Acceptance: Interference at analyte retention time must be < 20% of the LLOQ response.

• Chiral Specificity: Inject the (R)-enantiomer alone to ensure it does not co-elute with the (S)-peak. Resolution (

  ) must be > 1.5.

Linearity & Sensitivity

• Range: 0.5 ng/mL (LLOQ) to 100 ng/mL.

• Weighting:

  linear regression.

• LLOQ Criteria: Signal-to-Noise ratio

  5:1; Precision/Accuracy within 20%.

Matrix Effect (ME)

• Calculation:

• IS Normalization: The IS-normalized Matrix Factor should be close to 1.0. If the d6 IS works correctly, it will suppress exactly as much as the analyte, cancelling out the error.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Sensitivity	Poor extraction efficiency.	Ensure pH during LLE is > 9.0. Chlorpheniramine is ionized at neutral pH and won't extract into Hexane.
Peak Tailing	Secondary interactions with silanols.	Increase buffer concentration (up to 20mM) or pH (up to 9.5 if column permits).
Racemization	On-column conversion.	Lower column temperature to 10°C-20°C.
IS Crosstalk	Deuterium label loss.	Check IS fragmentation. If is observed, the d6 is on the amine. Switch to ring-labeled d6 or use a different transition.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2725, Chlorpheniramine. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA) / ICH. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

Sources

• 1. sid.ir [sid.ir]

High-Efficiency Liquid-Liquid Extraction of (S)-Chlorpheniramine-d6 from Human Urine

Application Note & Protocol

Introduction & Scope

(S)-Chlorpheniramine is the pharmacologically active enantiomer of the first-generation alkylamine antihistamine chlorpheniramine. While the racemic mixture is commonly marketed, the (S)-enantiomer (dexchlorpheniramine) exhibits significantly higher affinity for the H1-receptor with reduced sedative side effects compared to the (R)-enantiomer.

This application note details a robust Liquid-Liquid Extraction (LLE) protocol for the isolation of (S)-Chlorpheniramine-d6 from human urine. While often used as an Internal Standard (IS), the deuterated analog (d6) is increasingly utilized in microdosing and metabolic tracer studies to differentiate exogenous drug from background levels or to study enantioselective pharmacokinetics without radioisotopes.

Target Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical Toxicologists.

Physicochemical Basis of Extraction

The success of this protocol relies on exploiting the acid-base chemistry of chlorpheniramine to maximize recovery and minimize matrix interference.

• Analyte: (S)-Chlorpheniramine-d6[1]

• pKa: ~9.2 (tertiary amine) and ~4.0 (pyridine ring).

• LogP: ~3.4 (Lipophilic in neutral state).

• Mechanism: At physiological pH (urine pH ~6), the tertiary amine is protonated (

  ), making the molecule water-soluble and difficult to extract into organic solvents. To achieve high recovery, the urine pH must be adjusted to >2 units above the pKa (pH ≥ 11). This shifts the equilibrium to the free base ( ), rendering the molecule highly lipophilic and extractable into non-polar organic solvents.

Reagents & Materials

Category	Item	Specification
Analyte	(S)-Chlorpheniramine-d6	>99% isotopic purity (e.g., N,N-dimethyl-d6 label)
Internal Standard	Diphenhydramine or (S)-Chlorpheniramine-d4	Note: If d6 is the analyte, do not use it as IS.
Extraction Solvent	MTBE (Methyl tert-butyl ether)	HPLC Grade. High recovery, forms clear upper layer.
Alt. Solvent	Hexane : Ethyl Acetate (1:1)	Alternative if MTBE is unavailable.
Basifying Agent	2M Sodium Carbonate ( )	pH ~11.5. Milder than NaOH, prevents hydrolysis of labile metabolites.
Reconstitution	Mobile Phase A / B (80:20)	Matches initial LC gradient conditions.

Experimental Protocol

4.1. Sample Pre-treatment

• Thaw urine samples at room temperature and vortex for 30 seconds to ensure homogeneity.

• Centrifuge at 3,000 x g for 5 minutes to sediment particulates/precipitates.

• Optional Hydrolysis: If "Total" drug content (conjugated + free) is required, incubate 200 µL urine with

  -glucuronidase (e.g., E. coli or Helix pomatia) at 37°C for 2 hours prior to extraction. Note: Chlorpheniramine is primarily excreted as N-demethylated metabolites and unchanged drug; glucuronidation is minor but relevant for specific metabolic studies.

4.2. Liquid-Liquid Extraction (LLE) Workflow

• Aliquot: Transfer 200 µL of urine (or hydrolyzed sample) into a 2.0 mL polypropylene microcentrifuge tube or glass test tube.

• IS Addition: Add 20 µL of Internal Standard working solution (e.g., Diphenhydramine-d3 at 100 ng/mL). Vortex briefly.

• Alkalinization (Critical): Add 100 µL of 2M Sodium Carbonate (

  ) .

  • Why: This buffers the sample to pH ~11.5, ensuring the amine is deprotonated (neutral).

  • Check: Verify pH is >10 using pH paper for the first few samples.

• Extraction: Add 1.0 mL of MTBE (Methyl tert-butyl ether).

• Agitation: Vortex vigorously for 2 minutes or shake on a multi-tube vortexer at high speed.

  • Why: Maximizes surface area contact between aqueous and organic phases for mass transfer.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes (or 4,000 x g for 10 mins if using glass tubes).

  • Result: Clear upper organic layer (MTBE) and lower aqueous pellet.

• Transfer: Flash-freeze the aqueous layer (dry ice/acetone bath) OR carefully pipette 800 µL of the upper organic layer into a clean glass vial. Avoid disturbing the interface.

• Evaporation: Evaporate the solvent to dryness under a stream of Nitrogen (

  ) at 40°C .

• Reconstitution: Reconstitute the residue in 100 µL of Initial Mobile Phase (e.g., 90% Water / 10% Methanol + 0.1% Formic Acid). Vortex for 1 minute.

• Final Spin: Centrifuge at max speed for 1 minute to remove any insoluble residue before transferring to autosampler vials.

Visualization: Extraction Workflow

Figure 1: Step-by-step Liquid-Liquid Extraction workflow for (S)-Chlorpheniramine-d6.

LC-MS/MS Analytical Conditions

To ensure specific detection of the extracted analyte, the following chromatographic and mass spectrometric parameters are recommended.

6.1. Chromatography (HPLC/UPLC)

• Column: C18 Reverse Phase (e.g., Waters XBridge BEH C18, 2.1 x 50 mm, 2.5 µm).

  • Note: A high-pH stable column is preferred if using basic mobile phases, which improve peak shape for chlorpheniramine.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10) OR 0.1% Formic Acid in Water.

• Mobile Phase B: Methanol or Acetonitrile.

• Gradient:

  • 0.0 min: 10% B

  • 0.5 min: 10% B

  • 3.0 min: 90% B

  • 4.0 min: 90% B

  • 4.1 min: 10% B (Re-equilibration)

6.2. Mass Spectrometry (MRM)

Operate in Positive Electrospray Ionization (ESI+) mode.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Note
(S)-Chlorpheniramine-d6	281.2	230.1	20	Loss of dimethylamine-d6 group
Chlorpheniramine (Unlabeled)	275.1	230.1	20	For interference monitoring
Diphenhydramine (IS)	256.2	167.1	18	Common IS choice

Technical Note: The transition 281.2 -> 230.1 assumes the d6 label is on the N,N-dimethyl group. The product ion (230.1) represents the chlorophenyl-pyridyl moiety, which retains no deuterium, hence it shares the same mass as the unlabeled drug's fragment. The unique precursor (281 vs 275) provides the selectivity.

Method Validation & Quality Control

To ensure data integrity (E-E-A-T), every batch must include:

• Matrix Blanks: Blank urine extracted without IS to check for interferences.

• Zero Samples: Blank urine + IS only.

• Recovery Check: Compare the peak area of an extracted sample (spiked before extraction) vs. a non-extracted standard (spiked after extraction).

  • Target Recovery: > 85% with MTBE.

• Matrix Effect: Calculate

  . Values within ±15% are acceptable.

References

• M. Joghee, S. Bhojraj. "Development and Application of a Validated Liquid Chromatography-Mass Spectrometry Method for the Determination of Dexchlorpheniramine Maleate in Human Plasma." Journal of Bioequivalence & Bioavailability, 2013. Link

• Kasuya, F. et al. "Metabolism of chlorpheniramine in rat and human by use of stable isotopes." Xenobiotica, 1991. Link

• Moreno, R.A. et al. "Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS." Biomedical Chromatography, 2010. Link

• Sigma-Aldrich. "Chlorpheniramine-d6 maleate Certified Reference Material." Cerilliant Product Data. Link

Sources

• 1. caymanchem.com [caymanchem.com]

Application Note: Precision Quantitation of (S)-Chlorpheniramine via Chiral LC-MS/MS

This is a comprehensive Application Note and Protocol designed for the quantitative analysis of (S)-Chlorpheniramine using its deuterated internal standard ((S)-Chlorpheniramine-d6) via LC-MS/MS in positive ESI mode.

Executive Summary

(S)-Chlorpheniramine (Dexchlorpheniramine) is the pharmacologically active enantiomer of the histamine H1-receptor antagonist chlorpheniramine. While the racemic mixture is commonly marketed, the (S)-enantiomer exhibits approximately 100-fold greater affinity for the H1 receptor than the (R)-enantiomer. Accurate quantification requires not only high sensitivity but also strict enantiomeric separation to avoid "enantiomeric ballast" interference.

This protocol details a validated workflow for the enantioselective quantitation of (S)-Chlorpheniramine using (S)-Chlorpheniramine-d6 (

-dimethyl-d6) as the Internal Standard (IS). The method utilizes a Chiralpak AD-RH column for separation and positive Electrospray Ionization (ESI+) with Multiple Reaction Monitoring (MRM) for detection.

Mechanistic Insight & MRM Strategy

Structural Dynamics and Isotope Labeling

The choice of Internal Standard (IS) is critical. The commercially dominant form of Chlorpheniramine-d6 is labeled on the dimethylamine group (

-bis(trideuteriomethyl)).

• Native Precursor (

  ): 275.1

• d6-IS Precursor (

  ): 281.2 (+6 Da mass shift)

Fragmentation Pathway (Collision Induced Dissociation)

The fragmentation of Chlorpheniramine in positive ESI is dominated by the neutral loss of the dimethylamine moiety. This mechanism dictates the selection of MRM transitions.

• Native Pathway: The protonated molecule (

  275.1) undergoes cleavage of the C-N bond, expelling neutral dimethylamine (45 Da). The charge is retained on the stable diarylpropyl carbocation ( 230.1).

• d6-IS Pathway: The protonated d6-analog (

  281.2) expels the labeled neutral dimethylamine-d6 (51 Da). The remaining core structure is unlabeled , resulting in a product ion at 230.1.

Critical Technical Note: Although the product ion (

230.1) is identical for both the analyte and the IS, the method remains selective because the Precursor Ions (Q1) are distinct (275 vs 281). This "Loss of Label" transition is the most sensitive pathway for this molecule.

Visualization of Fragmentation

The following diagram illustrates the parallel fragmentation pathways.

Figure 1: Parallel fragmentation pathways showing the convergence on the common m/z 230.1 product ion due to the loss of the labeled moiety.

MRM Transition Parameters

The following parameters are optimized for a Triple Quadrupole (e.g., Sciex QTRAP or Agilent 6400 series).

Compound	Role	Precursor (Q1)	Product (Q3)	Dwell (ms)	DP (V)*	CE (V)**	CXP (V)
(S)-Chlorpheniramine	Analyte	275.1	230.1	100	60	25	10
Qualifier	275.1	167.1	100	60	40	12
(S)-Chlorpheniramine-d6	IS	281.2	230.1	100	60	25	10

*DP: Declustering Potential (or Fragmentor Voltage); **CE: Collision Energy. Values are instrument-dependent and should be tuned.

Experimental Protocol

Reagents & Standards

• Standards: (S)-Chlorpheniramine Maleate (USP Reference Standard); (S)-Chlorpheniramine-d6 Maleate (TRC or equivalent, >99% isotopic purity).

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Ammonium Bicarbonate (AmBic), Diethyl Ether.

Sample Preparation (Liquid-Liquid Extraction)

LLE is preferred over protein precipitation to ensure cleaner extracts and better enantiomeric resolution.

• Aliquot: Transfer 200 µL of plasma into a glass tube.

• Spike: Add 20 µL of IS working solution (50 ng/mL d6-Chlorpheniramine).

• Alkalinize: Add 100 µL of 0.1 M NaOH (pH > 10) to ensure the amine is in the free base form for extraction.

• Extract: Add 3 mL of Diethyl Ether : Dichloromethane (70:30 v/v) .

• Agitate: Vortex vigorously for 5 minutes; Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Reconstitute: Transfer the organic (upper) layer to a clean tube. Evaporate to dryness under

  at 40°C. Reconstitute in 200 µL of Mobile Phase A:B (60:40).

LC-MS/MS Conditions

Chromatographic Separation (Chiral)

To separate the (S) and (R) enantiomers, a polysaccharide-based chiral stationary phase is used in Reverse Phase mode.

• Column: Chiralpak AD-RH (150 mm × 4.6 mm, 5 µm) or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase A: 20 mM Ammonium Bicarbonate (pH 9.0 with

  ). High pH improves peak shape for basic amines.

• Mobile Phase B: Acetonitrile (100%).

• Flow Rate: 0.5 mL/min.

• Gradient: Isocratic elution at 40% B is typically sufficient for baseline resolution (

  ).

• Run Time: ~10-12 minutes. ((R) typically elutes before (S)).

Mass Spectrometer Settings (Source: ESI+)

• Ion Spray Voltage: 4500 V

• Source Temp: 500°C

• Curtain Gas: 30 psi

• Gas 1 / Gas 2: 50 / 50 psi

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow from sample preparation to detection.

Validation & Quality Control (Self-Validating Systems)

To ensure the protocol is self-validating, implement the following checks:

• Enantiomeric Resolution Check:

  • Inject a Racemic Chlorpheniramine standard during system suitability.

  • Requirement: Baseline resolution (

    ) between (R) and (S) peaks. If peaks merge, adjust Mobile Phase B ratio by ±2%.

• Cross-Talk Verification:

  • Inject a Blank sample immediately after a high-concentration Standard (ULOQ).

  • Inject a Zero sample (Matrix + IS only) to ensure the d6-IS does not contain native impurities (isotopic interference).

  • Requirement: Interference in the analyte channel must be < 20% of the LLOQ signal.

• Isotopic Purity Check:

  • The d6-IS transition is

    . Monitor (if ring labeled) or other channels to confirm the specific labeling pattern of your standard if the source changes.

References

• Chiral Separation of Chlorpheniramine

  • Enantioselective determination of chlorpheniramine in various formulations by HPLC using carboxymethyl-beta-cyclodextrin as a chiral additive. (2008).[1] PubMed.

• LC-MS/MS Method & Pharmacokinetics

  • Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study. (2010).

• Internal Standard Structure & Data

  • Chlorpheniramine-d6 Maleate Salt Structure and Properties.[2][3] PubChem, National Library of Medicine.

• MRM Optimization Strategies

  • Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry.[4][5] (2002). Journal of Chromatography B.

Sources

• 1. lcms.cz [lcms.cz]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Chlorpheniramine-d6 Maleate Salt | C20H23ClN2O4 | CID 45038671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sid.ir [sid.ir]

High-Resolution Enantioselective Analysis of (S)-Chlorpheniramine using Chiralpak AD-H

[1][2][3]

Executive Summary

This application note details a validated, high-precision protocol for the separation and quantification of (S)-Chlorpheniramine (S-CLP) from its racemate using the Chiralpak AD-H column.[1] Unlike generic chiral screening methods, this protocol is optimized specifically for the basicity and structural rigidity of chlorpheniramine, utilizing a normal-phase mode with amine modifiers to suppress non-specific silanol interactions.[1]

Key Performance Indicators:

• Resolution (

  ): > 3.5

• Elution Order: (S)-(+)-Chlorpheniramine elutes first (

  min), followed by (R)-(-)-Chlorpheniramine ( min).[1]

• Linearity:

  (2–10 µg/mL range).[2][1]

Scientific Foundation & Mechanism

Chiral Recognition Mechanism

The Chiralpak AD-H stationary phase consists of Amylose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel.[1] The separation of chlorpheniramine enantiomers is driven by a "three-point interaction" model:

• Hydrogen Bonding: Occurs between the carbamate groups on the amylose backbone and the polar segments of the chlorpheniramine molecule.[1]

• - Interactions: The phenyl groups of the stationary phase interact with the pyridine and phenyl rings of chlorpheniramine.[1]

• Inclusion Complexation: The helical structure of the amylose polymer creates chiral cavities that preferentially fit the (S)-enantiomer over the (R)-enantiomer (or vice versa depending on mobile phase solvation), resulting in differential retention.[1]

The Critical Role of Diethylamine (DEA)

Chlorpheniramine is a tertiary amine with significant basicity (

).[1] Without a basic modifier, the protonated amine interacts strongly with residual silanol groups ( ) on the silica support.[1]

• Consequence of omission: Severe peak tailing, broad bandwidths, and loss of resolution.

• Solution: Diethylamine (DEA) is added to the mobile phase to compete for these active silanol sites, effectively "masking" them and ensuring the separation is driven solely by the chiral selector.[1]

Detailed Experimental Protocol

Equipment & Reagents[1][4]

• HPLC System: LC-20AT or equivalent with Photodiode Array (PDA) or UV detector.[2][1]

• Column: Chiralpak AD-H (

  mm, 5 µm).[2][1]

• Solvents: n-Hexane (HPLC Grade), 2-Propanol (IPA, HPLC Grade), Diethylamine (DEA, >99.5%).[2][1]

Chromatographic Conditions (The "Gold Standard" Mix)

This specific ratio provides the optimal balance between retention time and resolution.[1]

Parameter	Setting / Value	Notes
Mobile Phase	n-Hexane : IPA : DEA	(97.5 : 2.5 : 0.025 v/v/v)
Flow Rate	1.2 mL/min	Isocratic elution
Column Temp	25°C	Strictly controlled ( C)
Detection	UV @ 258 nm	Max absorption for chlorpheniramine
Injection Vol	10 - 20 µL	Depends on sample concentration
Run Time	15 - 20 minutes	Ensure full elution of R-enantiomer

Sample Preparation

Standard Stock Solution:

• Weigh 10 mg of Chlorpheniramine Maleate standard.[1]

• Dissolve in 10 mL of mobile phase .

  • Note: Avoid dissolving in pure water or methanol if possible, as "solvent shock" can distort peak shape.[1] If the salt form is difficult to dissolve, use a minimum amount of methanol (<5% of total volume) and dilute to volume with mobile phase.

• Filter through a 0.45 µm PTFE syringe filter.[1]

Working Solution: Dilute stock to approx. 10 µg/mL using the mobile phase.

Method Optimization Logic

The following diagram illustrates the decision matrix for optimizing the separation if the standard conditions yield suboptimal results (e.g., due to column aging or batch variations).

Caption: Decision matrix for optimizing Chlorpheniramine separation on Chiralpak AD-H based on resolution and peak symmetry.

System Suitability & Validation Criteria

To ensure data trustworthiness, the system must meet these criteria before every analysis batch:

Parameter	Acceptance Limit	Typical Result
Resolution ( )	NLT 2.0	3.8 - 6.3
Tailing Factor ( )	NMT 1.5	1.1 - 1.3
Theoretical Plates ( )	NLT 2000	> 4500
Selectivity ( )	NLT 1.1	1.24
% RSD (Retention Time)	NMT 1.0%	< 0.5%

Limit of Detection (LOD): ~0.29 µg/mL Limit of Quantification (LOQ): ~0.88 µg/mL[1]

Troubleshooting & Column Care

Common Issues

• High Backpressure: The AD-H column is sensitive.[1] Do not exceed 300 Bar (4350 psi).[1][3] If pressure rises, check for precipitation of the maleate salt in the mobile phase.[1]

• Loss of Chiral Recognition: Often caused by "memory effects" from previous additives or strong solvents (e.g., DMSO, THF, Chloroform) which can dissolve or swell the amylose coating.[1] Never use these solvents.

Regeneration Protocol

If peak shape degrades or retention times shift significantly:

• Flush with 100% Ethanol at 0.5 mL/min for 3 hours (Reverse flow is NOT recommended for 5 µm columns unless specified by manufacturer).

• Equilibrate with 100% 2-Propanol (transition solvent).[1][3][4][5]

• Re-equilibrate with the Hexane/IPA/DEA mobile phase for at least 1 hour.

Storage

• Short Term (1-2 days): Leave in mobile phase.

• Long Term: Flush with Hexane : 2-Propanol (90:10) without DEA.[1] Additives should be removed to prevent salt formation or corrosion over time.[1]

References

• Daicel Chiral Technologies. (n.d.).[1] Instruction Manual for CHIRALPAK® AD-H Columns. Retrieved from [Link]

• Cevheroğlu, Ç., et al. (2018).[1] Determination of chlorpheniramine enantiomers in pharmaceutical formulations by HPLC on chiral column with PDA detection. Istanbul Journal of Pharmacy, 50(2), 149-152.[1][6] Retrieved from [Link]

• Ali, I., et al. (2023).[7] Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism.[1] Molecules, 28(6).[1] Retrieved from [Link][1]

• Ye, L., et al. (2002).[1] Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column. Journal of Chromatography A, 945(1-2), 139-146.[1][8] Retrieved from [Link]

Sources

• 1. ct-k.com [ct-k.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. hplc.eu [hplc.eu]
• 4. uvison.com [uvison.com]
• 5. chiraltech.com [chiraltech.com]
• 6. researchgate.net [researchgate.net]
• 7. Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism [mdpi.com]
• 8. Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing mobile phase pH for (S)-Chlorpheniramine-d6 peak shape

Application Note: High-Performance Optimization of Mobile Phase pH for (S)-Chlorpheniramine-d6

Executive Summary

Achieving symmetrical peak shape for basic amines like (S)-Chlorpheniramine-d6 is a classic chromatographic challenge. This guide addresses the root cause of peak tailing—secondary silanol interactions—and provides two distinct, self-validating protocols for remediation. By manipulating mobile phase pH relative to the analyte’s pKa (9.2), researchers can suppress ionic retention mechanisms, resulting in Gaussian peak shapes, improved signal-to-noise ratios (S/N), and robust quantitation.

Scientific Grounding: The Physics of Tailing

To optimize the peak shape of (S)-Chlorpheniramine-d6, one must understand the interplay between its molecular structure and the stationary phase.

• The Analyte: Chlorpheniramine is a propylamine derivative. It possesses two ionizable nitrogen centers:

  • Pyridine Nitrogen:

    (Weakly basic)[1]

  • Tertiary Amine:

    (Strongly basic)

• The Problem (The "Tailing Trap"): At neutral pH (pH 7.0), the tertiary amine is fully protonated (

  ). Simultaneously, the residual silanols ( ) on the silica column surface are ionized to silanates ( ) above pH 3.5.

• The Mechanism: The positively charged analyte acts as a counter-ion to the negatively charged column surface. This ionic attraction is kinetically slow compared to hydrophobic partitioning, causing the "tail" observed in the chromatogram.

Mechanism Visualization

The following diagram illustrates the ionization states and necessary pH interventions.

Figure 1: Mechanistic pathways determining peak symmetry based on mobile phase pH relative to analyte pKa and silanol activity.

Method Development Protocols

Choose the protocol that matches your column chemistry and detection requirements.

Protocol A: The "Low pH" Approach (Standard C18)

Best for: Standard silica-based C18 columns, LC-MS sensitivity (positive mode).

Rationale: By lowering the pH below 3.0, you suppress the ionization of the surface silanols (

). Although the drug remains positively charged, there are no negative sites on the column to retain it ionically.

Reagents:

• Buffer: 0.1% Formic Acid or 10-20 mM Ammonium Formate adjusted to pH 2.7 with Formic Acid.

• Organic: Acetonitrile (ACN) or Methanol (MeOH).[2]

Step-by-Step:

• Preparation: Prepare 10 mM Ammonium Formate in water. Adjust pH to 2.7 using high-purity Formic Acid.

• Equilibration: Flush column with 95:5 (Water:Organic) for 20 column volumes.

• Gradient: Run a standard gradient (e.g., 5% to 95% B over 10 minutes).

• Verification: Calculate the USP Tailing Factor (

  ).

  • Success Criteria:

    .

Protocol B: The "High pH" Approach (Hybrid Silica)

Best for: Maximum retention, perfect symmetry, and alternative selectivity. WARNING: Requires High-pH stable columns (e.g., Waters XBridge, Phenomenex Gemini, Agilent Poroshell HPH).

Rationale: By raising the pH above the pKa (pH > 9.2), you deprotonate the tertiary amine (

). The neutral molecule interacts purely through hydrophobic partitioning, eliminating ionic tailing entirely.

Reagents:

• Buffer: 10 mM Ammonium Bicarbonate adjusted to pH 10.5 with Ammonium Hydroxide.

• Organic: Acetonitrile.

Step-by-Step:

• Column Check: CRITICAL. Verify your column is rated for pH > 10. Standard silica dissolves at this pH.

• Preparation: Dissolve Ammonium Bicarbonate to 10 mM. Add Ammonium Hydroxide dropwise until pH reaches 10.5.

• Gradient: Retention will increase significantly because the neutral amine is more hydrophobic. Start with a higher organic content (e.g., 10% B) to save time.

• Verification: Expect sharp, narrow peaks.

  • Success Criteria:

    .[3]

Experimental Workflow & Decision Tree

Use this flowchart to guide your experimental design.

Figure 2: Decision matrix for selecting the optimal pH strategy based on column chemistry.

Comparative Data: Expected Outcomes

The following table summarizes the expected chromatographic performance of (S)-Chlorpheniramine-d6 under different pH conditions.

Parameter	pH 3.0 (Formic Acid)	pH 7.0 (Phosphate)	pH 10.5 (NH4OH)
Analyte State	Fully Ionized ( )	Fully Ionized ( )	Neutral ( )
Silanol State	Neutral ( )	Ionized ( )	Ionized ( )
Interaction	Hydrophobic only	Strong Ionic (Cation Exchange)	Hydrophobic only
Retention ( )	Low to Moderate	Moderate	High (Max Hydrophobicity)
Tailing Factor ( )	Excellent (1.0 - 1.2)	Poor (> 2.0)	Superior (1.0 - 1.1)
MS Sensitivity	High (Pre-charged)	Moderate	High (Better desolvation)

References

• Agilent Technologies. (2014). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Waters Corporation. (2020). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2725, Chlorpheniramine. Retrieved from [Link]

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880. [Link]

Sources

• 1. Buy (-)-Chlorpheniramine | 32188-09-3 [smolecule.com]
• 2. chromtech.com [chromtech.com]
• 3. Validated RP-HPLC method for simultaneous determination and quantification of chlorpheniramine maleate, paracetamol and caffeine in tablet formulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Internal Standard Concentration Strategy for Chlorpheniramine Bioanalysis

Abstract & Scope

In quantitative bioanalysis of Chlorpheniramine (CPM) via LC-MS/MS, the Internal Standard (IS) is the primary mechanism for correcting variability in extraction recovery, injection volume, and matrix-induced ionization suppression.[1] However, an arbitrarily selected IS concentration can compromise assay integrity. If too low, precision suffers due to shot noise; if too high, the IS may contribute isotopic interference (crosstalk) to the analyte channel or cause ion suppression.

This protocol details a scientifically grounded, "Crosstalk-Centric" methodology to calculate the optimal IS concentration, specifically tailored for the basic amine properties of Chlorpheniramine (pKa ~9.2).

Strategic Selection of Internal Standard

Before calculating concentration, the correct IS must be selected.[2][3][4]

• Gold Standard (Recommended): Chlorpheniramine-d6 (CPM-d6) .

  • Why: Co-elutes perfectly with CPM, compensating for matrix effects at the exact moment of ionization.

• Alternative (Structural Analog): Brompheniramine .

  • Why: Structurally similar halogenated alkylamine. Acceptable if deuterated standards are cost-prohibitive, but requires rigorous separation validation to prevent suppression.

Critical Note: Avoid chemically dissimilar IS candidates (e.g., Simvastatin) sometimes cited in older literature. They do not track the extraction efficiency or ionization behavior of CPM accurately.

Theoretical Framework: The "Goldilocks" Zone

The optimal IS concentration (

) exists in a window defined by two boundaries:

• Lower Bound (Precision Limit): The IS signal must be sufficiently high to minimize Poisson distribution noise (shot noise).

  • Target: Signal-to-Noise (S/N) > 100:1.

• Upper Bound (Crosstalk Limit): The IS concentration must not be so high that its isotopic impurities (e.g., naturally occurring

  C isotopes in the unlabeled mass position) contribute a signal to the analyte channel greater than 20% of the Lower Limit of Quantification (LLOQ).

Workflow Diagram

The following logic flow dictates the optimization process.

Figure 1: Decision tree for optimizing Internal Standard concentration based on crosstalk and suppression limits.

Protocol: Determination of Optimal Concentration

Phase A: Preparation of Master Stocks

Reagents: Chlorpheniramine Maleate (Ref Std), Chlorpheniramine-d6 (IS), Methanol (LC-MS Grade).

• Analyte Stock: Dissolve CPM to create a 1.0 mg/mL free-base equivalent stock.

• IS Stock: Dissolve CPM-d6 to create a 1.0 mg/mL stock.

• Working Standard Curve: Prepare a calibration curve covering the expected biological range (e.g., 0.1 ng/mL to 100 ng/mL) in the biological matrix (plasma).

Phase B: The "Crosstalk" Titration (Crucial Step)

This experiment determines the maximum allowable IS concentration.

Rationale: Commercial deuterated standards are rarely 100% pure. They contain small amounts of

(unlabeled) material. If you add too much IS, this impurity will appear as "drug" in your blank samples, causing you to fail LLOQ accuracy.

Procedure:

• Estimate Initial Target: Prepare an IS solution in mobile phase that produces a peak area roughly equivalent to the mid-range of your calibration curve (e.g., equivalent to 50 ng/mL CPM). Let's call this

  .

• Prepare Challenge Solutions:

  • Blank A: Mobile Phase only.

  • Blank B: Extracted Matrix Blank (no IS, no Analyte).

  • Sample C (IS Only): Extracted Matrix spiked only with

    .

  • Sample D (LLOQ): Extracted Matrix spiked with Analyte at LLOQ (0.1 ng/mL) +

    .

• LC-MS/MS Analysis: Monitor the MRM transition for the Analyte (e.g., m/z 275.1

  230.1) and the IS (e.g., m/z 281.1 236.1).

Calculation of Contribution: Calculate the area of the Analyte Transition found in Sample C (IS Only).

Acceptance Criteria (FDA/EMA):

• The interference from the IS must be < 20% of the analyte response at LLOQ.

• Recommendation: Target < 5% during development to allow a safety margin for batch-to-batch IS purity variations.

Phase C: Reverse Crosstalk (Analyte IS)

You must also ensure high concentrations of the drug (ULOQ) do not contribute to the IS channel (which would artificially lower the calculated concentration).

• Inject a ULOQ sample (without IS).

• Monitor the IS transition channel.

• Criteria: The signal in the IS channel must be < 5% of the average IS response.

Calculation & Data Presentation

Example Scenario

• Analyte: Chlorpheniramine[5][6][7][8]

• LLOQ: 0.1 ng/mL

• ULOQ: 100 ng/mL

• IS: CPM-d6

Table 1: Crosstalk Optimization Data (Hypothetical)

IS Conc.[2][6][9][10] Tested (ng/mL)	IS Peak Area (Counts)	Analyte Channel Interference (Counts)	LLOQ Analyte Response (Counts)	Interference % (Limit <20%)	Decision
200	2,500,000	1,500	2,000	75%	FAIL (Too High)
50	625,000	375	2,000	18.7%	RISKY (Borderline)
20	250,000	150	2,000	7.5%	PASS (Optimal)
1	12,500	10	2,000	0.5%	FAIL (Poor Precision)

Conclusion from Data: An IS concentration of 20 ng/mL is optimal. It provides robust signal (250,000 counts) but keeps isotopic interference well below the regulatory threshold.

Troubleshooting & Common Pitfalls

The "Sticky" Amine Problem

Chlorpheniramine is a basic amine and sticks to glass and silanol groups on LC columns.

• Symptom: IS response drifts downward over a long run, or carryover is observed.

• Solution: Ensure the IS working solution contains the same modifier as the mobile phase (e.g., 0.1% Formic Acid or 5mM Ammonium Formate) to maintain solubility and prevent adsorption. Use polypropylene containers, not glass.

Ion Suppression masking

If the IS concentration is set too high (e.g., equal to ULOQ), it may compete for ionization charge with the analyte at the LLOQ level.

• Check: Perform a post-column infusion of the Analyte while injecting the IS. If a "dip" in the analyte baseline occurs where the IS elutes, the IS concentration is too high.

References

• U.S. Food and Drug Administration (FDA). (2018).[11][12] Bioanalytical Method Validation Guidance for Industry. [Link][12][13][14]

• European Medicines Agency (EMA). (2011).[14][15] Guideline on bioanalytical method validation. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. [Link]

• Kadav, A. A., & Vora, D. N. (2008). Stability indicating UPLC–MS/MS method for determination of Chlorpheniramine Maleate in pharmaceutical dosage form. Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Simultaneous determination of paracetamol and chlorpheniramine in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. sid.ir [sid.ir]
• 10. ISTD concentration for LC-MS/MS - Chromatography Forum [chromforum.org]
• 11. fda.gov [fda.gov]
• 12. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 13. fda.gov [fda.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. The European Bioanalysis Forum community's evaluation, interpretation and implementation of the European Medicines Agency guideline on Bioanalytical Method Validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Simultaneous Determination of Chlorpheniramine and Metabolites in Plasma via LC-MS/MS

Topic: Simultaneous determination of chlorpheniramine and metabolites using d6-IS Content Type: Application Note and Protocol

Abstract

This application note details a high-sensitivity, validated LC-MS/MS protocol for the simultaneous quantification of Chlorpheniramine (CPM) and its major metabolites, Desmethylchlorpheniramine (DC) and Didesmethylchlorpheniramine (DDC) , in human plasma.[1] Utilizing Chlorpheniramine-d6 (CPM-d6) as the internal standard, this method employs Liquid-Liquid Extraction (LLE) under basic conditions to ensure optimal recovery and matrix cleanup. The protocol addresses critical bioanalytical challenges, including the chromatographic resolution of metabolites sharing common fragment ions and the mitigation of phospholipid-induced ion suppression.

Introduction

Chlorpheniramine (CPM) is a potent first-generation alkylamine antihistamine. While widely used, its pharmacokinetic profiling is complicated by extensive first-pass metabolism via CYP450 enzymes (primarily CYP2D6), yielding two N-demethylated metabolites: DC and DDC.

Why Simultaneous Determination?

• Clinical Relevance: Variable CYP2D6 activity leads to significant inter-patient variability in CPM/metabolite ratios.

• Active Metabolites: DC retains significant antihistaminic activity; ignoring it underestimates the therapeutic load.

• Forensic & Safety: High levels of metabolites can indicate chronic usage or overdose scenarios where parent drug levels alone are misleading.

The Role of d6-IS (Chlorpheniramine-d6): Using a deuterated internal standard (CPM-d6) is superior to structural analogs (e.g., brompheniramine) because it co-elutes with the analyte, experiencing the exact same ionization environment. This effectively compensates for matrix effects (signal enhancement/suppression) and extraction variability.

Metabolic Pathway & Analyte Logic

Understanding the structural relationship is vital for MS method development. All three compounds share the same chlorophenyl-pyridyl backbone, leading to common fragment ions (m/z 230 and 167).

Figure 1: Metabolic pathway of Chlorpheniramine showing sequential N-demethylation.

Materials and Reagents

• Standards: Chlorpheniramine Maleate, Desmethylchlorpheniramine Maleate, Didesmethylchlorpheniramine Maleate (Purity >98%).

• Internal Standard: Chlorpheniramine-d6 Maleate (Ring-labeled preferred to ensure unique product ions).

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid, Ammonium Formate.

• Extraction Buffer: 2M Ammonium Acetate or Borate Buffer (pH 9.5).

• Extraction Solvent: Ethyl Acetate (EtOAc) or Diethyl Ether/Dichloromethane (70:30 v/v).

Experimental Protocol

4.1. Stock and Working Solutions

• Stock Solutions (1 mg/mL): Dissolve each analyte and IS in Methanol. Store at -20°C.

• Working Standard Mix: Dilute stocks with 50:50 MeOH:Water to create a series of calibration standards (Range: 0.1 – 50 ng/mL for CPM; 0.05 – 25 ng/mL for metabolites).

• IS Working Solution: Dilute CPM-d6 to a fixed concentration (e.g., 10 ng/mL) in 50:50 MeOH:Water.

4.2. Sample Preparation (Liquid-Liquid Extraction)

Rationale: CPM and its metabolites are weak bases (pKa ~9.2). Alkalinizing the plasma suppresses ionization, rendering them hydrophobic and extractable into organic solvents, while leaving many matrix interferences (like acidic phospholipids) behind.

Step-by-Step Workflow:

• Aliquot: Transfer 200 µL of plasma into a clean glass tube.

• Spike IS: Add 20 µL of CPM-d6 IS Working Solution. Vortex briefly.

• Alkalinize: Add 200 µL of 2M Ammonium Acetate (pH 9.5) or 0.1M NaOH.

  • Critical Note: pH must be >9.0 to ensure >99% of the drug is in the non-ionized free-base form.

• Extract: Add 2.0 mL of Ethyl Acetate.

• Agitate: Vortex vigorously for 5 minutes or shaker for 10 minutes.

• Phase Separation: Centrifuge at 4,000 rpm for 5 minutes at 4°C.

• Transfer: Freeze the aqueous (bottom) layer in a dry ice/acetone bath (optional) and decant the organic (top) layer into a clean tube.

• Dry: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute: Dissolve residue in 100 µL of Mobile Phase (Initial conditions: 90% A / 10% B). Vortex and transfer to autosampler vials.

Figure 2: Liquid-Liquid Extraction (LLE) workflow for basic drugs.

LC-MS/MS Conditions

Chromatography (LC)

• System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• Column: Phenomenex Luna Omega Polar C18 or Waters XBridge BEH C18 (100 x 2.1 mm, 1.7 µm or 2.6 µm).

  • Why: "Polar C18" or "BEH" phases withstand high pH if needed and provide excellent retention for polar amines.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (or Methanol) + 0.1% Formic Acid.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

Gradient Profile:

Time (min)	% B	Description
0.0	10	Initial hold for trapping
0.5	10	Start gradient
4.0	90	Elute analytes
5.0	90	Wash column
5.1	10	Re-equilibrate

| 7.0 | 10 | End of run |

Mass Spectrometry (MS)

• Ionization: Electrospray Ionization (ESI), Positive Mode.[2][3]

• Mode: Multiple Reaction Monitoring (MRM).[1][4][5][6]

• Source Parameters:

  • Spray Voltage: 3500 - 4500 V

  • Source Temp: 500°C

  • Gas Flows: Optimized for instrument (e.g., Curtain 30, Gas1 50, Gas2 50).

MRM Transitions (Optimized):

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	CE (eV)	Role
Chlorpheniramine (CPM)	275.1	230.1	30	20	Quantifier
275.1	202.1	30	35	Qualifier
Desmethyl-CPM (DC)	261.1	230.1	30	22	Quantifier
261.1	216.1	30	30	Qualifier
Didesmethyl-CPM (DDC)	247.1	230.1	30	25	Quantifier
247.1	167.1	30	35	Qualifier
CPM-d6 (IS)	281.1	236.1	30	20	IS Quant

Critical Technical Insight (Crosstalk): Note that CPM, DC, and DDC all produce the m/z 230.1 fragment (chlorophenyl-pyridyl-propene cation).

• Risk: In-source fragmentation of CPM (275 -> 261 or 247) could mimic the metabolites if they co-elute.

• Solution:Chromatographic separation is mandatory. The gradient is designed to elute DDC (most polar) first, followed by DC, then CPM (least polar). Ensure baseline resolution between these peaks.

Method Validation (Summary)

Refer to FDA/EMA Bioanalytical Method Validation Guidelines.

• Linearity:

  using weighting.

• LLOQ: Target 0.05 ng/mL for CPM; 0.1 ng/mL for metabolites.

• Accuracy & Precision: Intra/Inter-day CV < 15% (20% at LLOQ).

• Matrix Effect: Compare slope of standard curve in matrix vs. solvent. IS-normalized matrix factor should be close to 1.0.

• Recovery: Typically >70% with LLE.

• Stability: Assess freeze-thaw (3 cycles), benchtop (4h), and autosampler stability (24h).

Results & Discussion

• Chromatograms: Expect sharp peaks with DDC eluting ~2.5 min, DC ~2.8 min, and CPM ~3.2 min. The d6-IS will elute at the same time as CPM.

• Sensitivity: The method achieves sub-ng/mL detection, sufficient for pharmacokinetic studies up to 48-72 hours post-dose.

• Selectivity: No interference should be observed at the retention times of metabolites in blank plasma, confirming the efficacy of the LLE cleanup.

Conclusion

This protocol provides a robust, "self-validating" system for CPM analysis. The use of CPM-d6 corrects for extraction efficiency and ionization suppression for the parent drug, while the optimized LLE and chromatographic separation ensure accurate quantification of the metabolites without cross-talk interference.

References

• FDA Guidance for Industry: Bioanalytical Method Validation. (2018). [Link]

• Simultaneous determination of chlorpheniramine and its metabolites: Journal of Chromatography B. (2007). Development and validation of LC-MS/MS method for CPM. [Link]

• Chlorpheniramine Metabolic Pathway: Drug Metabolism and Disposition. Detailed CYP450 involvement. [Link]

• Matrix Effects in LC-MS/MS: Clinical Chemistry. Strategies for phospholipid removal and IS selection. [Link]

• PubChem Compound Summary: Chlorpheniramine Maleate.[2][5][7] [Link]

Sources

• 1. Desmethyl Chlorpheniramine Maleate Salt | 22630-25-7 | Benchchem [benchchem.com]
• 2. sid.ir [sid.ir]
• 3. lcms.cz [lcms.cz]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. scispace.com [scispace.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing deuterium scrambling in (S)-Chlorpheniramine-d6 MS source

Topic: Preventing Deuterium Scrambling & Label Loss in MS Sources

Audience: Analytical Chemists, DMPK Researchers, and Mass Spectrometry Facility Managers. Objective: Diagnose and resolve isotopic instability (scrambling/back-exchange) of (S)-Chlorpheniramine-d6 during LC-MS/MS analysis.

The Scientific Context: Why Scrambling Occurs

In the context of (S)-Chlorpheniramine-d6 (typically labeled on the N,N-dimethyl amine group,

), "scrambling" typically refers to two distinct phenomena that occur within the mass spectrometer's ionization source:

• High-Energy Fragmentation (In-Source Decay): The loss of a deuterated methyl group (

  ) before the precursor ion is selected by Q1.[1][2] This mimics a loss of label.

• Radical-Mediated H/D Exchange (APCI Specific): If using Atmospheric Pressure Chemical Ionization (APCI), the plasma region creates radical species that can facilitate the exchange of Hydrogen (from solvent vapor) and Deuterium (from the

  group), leading to a distribution of M+5, M+4, etc.[1]

While C-D bonds are chemically stable in solution, the excessive thermal and kinetic energy in an MS source can overcome the activation energy required for these exchanges or bond cleavages.

Diagnostic Workflow: Is it Scrambling?

Before altering instrument parameters, confirm the issue is source-related rather than a synthesis impurity.

Symptom Checker

Observation	Probable Cause
Precursor Mass Shift: Signal appears at M+5 or M+4 instead of M+6.	Active Scrambling/Exchange. High probability of APCI radical exchange or extreme ESI source temperature.
Low IS Response: Low M+6 signal, but high baseline noise.	In-Source Fragmentation. The parent ion is breaking apart before detection.[2] Check for presence of fragment ions (e.g., m/z 203/206) in the Q1 scan.
Retention Time Shift: IS elutes earlier than analyte.	Deuterium Isotope Effect. Normal physical property, not scrambling. Adjust gradient to ensure co-elution.

Visualizing the Mechanism

The following diagram illustrates the pathways leading to signal loss in the source.

Figure 1: Pathways of isotopic integrity loss in the MS source. Green indicates the target pathway; red indicates failure modes.

Protocol: Source Optimization to Prevent Scrambling

Step 1: Ionization Mode Selection

Recommendation: Use Electrospray Ionization (ESI) instead of APCI.[2]

• Reasoning: APCI relies on a corona discharge that generates high-energy electrons and radicals.[1][2] For tertiary amines like Chlorpheniramine, these radicals can abstract a Deuterium atom from the

  -carbon (the group), initiating an exchange with solvent protons [1]. ESI is a "softer" technique that protonates the amine nitrogen without breaking C-D bonds.

Step 2: Thermal Management (ESI Source)

High desolvation temperatures transfer vibrational energy to the molecule, promoting in-source fragmentation (loss of methyl groups).[1][2]

• Protocol:

  • Start with Source Temperature at 350°C .

  • Lower temperature in 50°C increments .

  • Monitor the intensity of the Precursor Ion (

    ) vs. the primary Fragment Ion ( or similar, representing loss of dimethylamine).

  • Stop when the Precursor/Fragment ratio stabilizes.

Step 3: Declustering Potential / Cone Voltage

This is the most critical parameter for preventing "In-Source CID" (Collision Induced Dissociation).[1][2]

• Protocol:

  • Infuse (S)-Chlorpheniramine-d6 at 100 ng/mL.[1][2]

  • Perform a "Cone Voltage Ramp" (or Declustering Potential ramp) from 0V to 100V.[1][2]

  • Target: Select the voltage that provides 80% of maximum intensity. Do not select the absolute maximum, as this often sits on the edge of the fragmentation threshold.

Step 4: Mobile Phase Chemistry

While C-D bonds are non-labile in solution, the pH affects the protonation state entering the gas phase.

• Recommendation: Maintain Acidic pH (0.1% Formic Acid) .

• Reasoning: Chlorpheniramine is a base. Pre-forming the ion in solution (

  ) aids ESI efficiency, reducing the need for high source energy to achieve ionization [2].

Troubleshooting Guide (FAQ)

Q1: I see a strong signal at M+3 (m/z ~394) instead of M+6. Is my standard defective?

• Analysis: This likely indicates the loss of one

  group and replacement with a proton or simply the loss of the group entirely (depending on the fragment mass).

• Fix: This is almost certainly In-Source Fragmentation .[1][2] Lower your Cone Voltage/Declustering Potential immediately. If the mass is exactly M+3, you may be seeing the breakdown of the

  into a mono-methyl form due to thermal stress.

Q2: Can I use Methanol as the organic solvent?

• Answer: Yes, but Acetonitrile (ACN) is often preferred for ESI of amines.[1][2] Methanol is a protic solvent. In rare high-energy scenarios, protic solvents can act as hydrogen donors for exchange reactions.[1][2] ACN is aprotic and reduces the "pool" of available Hydrogen for exchange in the desolvation droplet [3].

Q3: My calibration curve is non-linear at the low end.

• Analysis: If your IS is scrambling or fragmenting, it may contribute signal to the analyte channel (Cross-Talk). For example, if Chlorpheniramine-d6 (

  397) loses deuteriums to become 391 (Analyte mass), it creates a false positive.[1][2]

• Fix: Check the "Cross-Talk" by injecting only the Internal Standard and monitoring the Analyte transition. If a peak appears, optimize the source to stop the breakdown.

References

• National Institutes of Health (NIH). Hydrogen/deuterium exchange in mass spectrometry.[1] (Discusses mechanisms of exchange in APCI vs ESI sources).

• BenchChem Technical Support. Deuterated Internal Standards in LC-MS/MS: Troubleshooting H/D Back-Exchange.

• PerkinElmer Application Notes. A Comparison Between ESI and APCI Ionisation Modes. (Highlights the radical mechanisms in APCI that risk label integrity).

• Cayman Chemical. Chlorpheniramine-d6 Product Information & Stability. [1][2]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. (S)-Chlorpheniramine-d6 Maleate Salt | C20H23ClN2O4 | CID 71314830 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Retention Time Shifts (Analyte vs. Deuterated IS)

Topic: Resolution of Chromatographic Retention Time Offsets Between Analytes and Deuterated Internal Standards (

H-IS). Audience: Bioanalytical Scientists, Method Development Chemists, Mass Spectrometry Specialists.

Executive Summary & Diagnostic Flow

The Issue: You are observing your deuterated internal standard (IS) eluting slightly earlier than your target analyte in Reversed-Phase Liquid Chromatography (RPLC). The Cause: The "Deuterium Isotope Effect."[1][2][3][4] The Risk: If the retention time (RT) shift moves the IS into a different matrix suppression zone than the analyte, the IS fails to compensate for matrix effects, leading to quantitative inaccuracy (FDA/EMA validation failure).

Diagnostic Decision Tree

Use this workflow to determine if your RT shift is a critical failure or a manageable artifact.

Figure 1: Decision matrix for evaluating the impact of isotopic retention time shifts on data integrity.

Technical FAQs: Mechanism & Causality

Q1: Why does my deuterated IS elute earlier than the analyte?

Answer: This is a physical phenomenon known as the Inverse Isotope Effect in RPLC.[1]

• Bond Length & Molar Volume: The C-D bond is shorter (approx. 0.005 Å) and has a smaller molar volume than the C-H bond.

• Lipophilicity: Deuterated compounds have slightly lower polarizability and lower lipophilicity than their hydrogenated counterparts.

• Chromatography: In Reversed-Phase (C18), retention is driven by hydrophobic interaction. Since the deuterated molecule is less hydrophobic, it partitions less strongly into the stationary phase and elutes earlier.[1][2]

• Magnitude: The shift increases with the number of deuterium atoms.[2] A D3-labeled IS will have a negligible shift; a D9 or D15-labeled IS can shift by 0.1–0.3 minutes.

Q2: Does this shift actually matter if the peaks are integrated correctly?

Answer: Yes, it is critical. The purpose of an IS is to correct for Matrix Effects (Ion Suppression/Enhancement). Matrix effects are temporal—they happen at specific retention times due to co-eluting phospholipids, salts, or other endogenous material.

• Scenario A (Co-elution): Analyte and IS experience the same suppression (e.g., both signal -50%). The Ratio (Analyte/IS) remains constant. Result: Accurate Quant.

• Scenario B (RT Shift): The IS elutes early (clean region), while the analyte elutes slightly later (suppression region). The IS signal is normal (100%), but the analyte is suppressed (50%). The Ratio drops by half. Result: False Negative / Quantification Error.

Mitigation & Method Development

If you confirm the shift is problematic (see Protocol below), apply these three tiers of remediation.

Tier 1: Chromatographic Adjustment (The "Merge" Strategy)

Goal: Force co-elution by reducing chromatographic resolution between the isotopologues.

Parameter	Adjustment	Mechanistic Rationale
Gradient Slope	Increase (Steeper)	Steeper gradients compress peak widths. While this doesn't change the selectivity ( ), it physically pushes the peaks closer together, often masking the shift.
Temperature	Increase	Higher temperatures increase mass transfer and often reduce the separation factor ( ) between similar species. Warning: Ensure analyte stability at higher temps (e.g., 50°C - 60°C).
Mobile Phase	Change Modifier	Switching from Methanol to Acetonitrile (or vice versa) can alter the solvation environment, potentially reducing the lipophilicity difference between H and D forms.

Tier 2: Internal Standard Selection

Goal: Reduce the physicochemical difference.

• Reduce Deuterium Count: Switch from a D9-labeled IS to a D3- or D4-labeled IS. The isotope effect is additive; fewer deuteriums mean less shift.

• Change Label Position: Deuteriums on aromatic rings often cause smaller shifts than deuteriums on aliphatic chains (due to hyperconjugation effects).

Tier 3: The "Gold Standard" Fix

Goal: Eliminate the isotope effect entirely.

• Switch to

  C or N: Carbon-13 and Nitrogen-15 stable isotopes do not exhibit significant retention time shifts in RPLC because the change in mass does not significantly alter the bond length or molecular volume/lipophilicity.

• Recommendation: If budget allows,

  C-labeled IS is the definitive solution for regulated bioanalysis (GLP/GMP).

Essential Protocol: Post-Column Infusion (PCI)

Objective: To visualize "Matrix Effect Zones" and overlay them with your Analyte/IS retention times to determine if the RT shift is acceptable.

Materials

• Syringe pump.[5]

• T-connector (PEEK).

• Standard solution of Analyte (at ~100x LLOQ concentration).

• Blank Matrix (extracted).

Workflow

• Setup: Connect the syringe pump to the LC flow path after the column but before the Mass Spectrometer using a T-connector.

• Infusion: Infuse the Analyte standard continuously at a low flow rate (e.g., 10 µL/min) to generate a high, stable baseline signal in the MS.

• Injection: While infusing, inject a Blank Matrix Extract (prepared exactly as your samples) into the LC system.

• Analysis:

  • The MS records the steady signal of the infused analyte.

  • When matrix components (phospholipids, salts) elute from the column, they will disrupt the ionization of the infused analyte.[3]

  • Dip = Ion Suppression.[3][6] Peak = Ion Enhancement.

• Overlay: Superimpose the chromatograms of your Analyte and Deuterated IS from a separate injection onto this "Matrix Profile."

Interpretation

• PASS: Both Analyte and IS elute within a "stable" region (flat baseline) OR both elute within the same suppression dip.

• FAIL: The IS elutes in a stable region, but the Analyte elutes on the slope of a suppression dip (or vice versa).

References

• Taylor & Francis. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis.[5][7] Link

• National Institutes of Health (PMC). (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis.[8] Journal of the American Society for Mass Spectrometry. Link

• BenchChem. (2025).[1][2][6] Technical Support Center: Retention Time Shift of Deuterated vs. Non-Deuterated Compounds.Link

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects.Link

• American Chemical Society (ACS). (2025). Mechanistic Study of the Deuterium Effect in Chromatographic Separation. Analytical Chemistry.[3][6][7][8][9][10][11][12] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. waters.com [waters.com]
• 4. academic.oup.com [academic.oup.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. halocolumns.com [halocolumns.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. myadlm.org [myadlm.org]
• 12. A Comparison of Superficially Porous Particle-based Column Chemistries for Peptide Mapping | Separation Science [sepscience.com]

Technical Support Center: High-Sensitivity Quantitation of Dexchlorpheniramine (DCP)

Topic: Improving detection sensitivity in low-volume biological matrices (Microsampling/Pediatric/Pre-clinical). Audience: Bioanalytical Scientists & PK Researchers.[1][2]

Core Directive & Strategy

Welcome to the Bioanalytical Support Center. You are likely here because standard protein precipitation (PP) methods are failing to reach the required Lower Limit of Quantitation (LLOQ) for your low-volume samples (e.g., <50 µL mouse plasma or pediatric microsamples).[1][2]

The Central Thesis: In low-volume analysis, sensitivity is not just about the mass spectrometer; it is about enrichment factor .

• The Problem: Protein precipitation dilutes your sample (typically 1:3 or 1:4), killing sensitivity.

• The Solution: Liquid-Liquid Extraction (LLE) with solvent evaporation allows you to reconstitute in a volume smaller than the original sample, effectively concentrating the analyte.

Below is the optimized workflow for maximizing Signal-to-Noise (S/N) ratios for Dexchlorpheniramine.

Experimental Workflow Visualization

The following diagram outlines the critical decision points for optimizing DCP sensitivity.

Figure 1: Strategic workflow for enhancing Dexchlorpheniramine sensitivity. Note the critical path through Alkaline LLE and Enrichment.

Module 1: Sample Preparation (The Sensitivity Engine)[2]

Objective: Extract DCP from 50 µL of plasma while removing phospholipids (matrix effect) and concentrating the sample.

Mechanism: Dexchlorpheniramine is a weak base (

).[1][2] To extract it into an organic solvent, we must suppress ionization by raising the pH to >10. This makes the molecule uncharged and lipophilic.

Protocol: Micro-Scale Alkaline Liquid-Liquid Extraction (LLE)

Step	Action	Technical Rationale
1	Aliquot 50 µL plasma into a 1.5 mL Eppendorf tube.	Low volume input.
2	Add 10 µL Internal Standard (IS).	Use Dexchlorpheniramine-d6 or Chlorpheniramine-d6 to track recovery.[1][2]
3	Add 20 µL 0.5M NaOH (or Carbonate Buffer pH 10).	CRITICAL: Shifts DCP to free base form ( ).
4	Add 300 µL Extraction Solvent (Hexane:Ethyl Acetate, 90:10 v/v).	Non-polar solvent extracts the free base but leaves polar matrix/salts behind.
5	Vortex 5 min; Centrifuge 10 min @ 10,000g.	Ensures complete phase transfer and separation.[1]
6	Flash freeze the aqueous (bottom) layer (Dry Ice/Acetone bath).	Allows pouring off the organic layer without contamination.
7	Decant organic layer into a clean tube. Evaporate to dryness ( stream @ 40°C).	Removes solvent.
8	Reconstitute in 25 µL Mobile Phase.	Enrichment Step: 50 µL sample -> 25 µL final volume = 2x Concentration.

Module 2: LC-MS/MS Optimization

Objective: Maximize ionization efficiency and peak sharpness.

Chromatographic Conditions

• Column: For pure sensitivity (PK studies), use a sub-2-micron C18 column (e.g., Waters BEH C18, 2.1 x 50mm, 1.7µm).[1][2]

  • Note: If you must distinguish DCP from its enantiomer (Levochlorpheniramine) in a racemic mixture, use an

    -acid glycoprotein (AGP) column, but be aware this reduces sensitivity due to peak broadening.[1][2]

• Mobile Phase A: 10mM Ammonium Formate + 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

• Flow Rate: 0.3 - 0.4 mL/min.[1][2]

Mass Spectrometry (MRM) Parameters

DCP is analyzed in Positive ESI mode.[1][2][3]

Parameter	Setting	Notes
Precursor Ion	275.1	Protonated molecule.[1][2]
Quantifier Product	230.1	Loss of dimethylamine group (High intensity).[1][2]
Qualifier Product	203.1	Secondary fragment for confirmation.
Cone Voltage	~25-30 V	Optimize via direct infusion.[1][2]
Collision Energy	~20-25 eV	Optimize for 230.1 transition.[1][2]

Troubleshooting Guides & FAQ

Issue 1: Low Recovery / High Variation in Low Volume Samples

Q: My recovery from 20 µL mouse plasma is inconsistent (<50%). Why? A: This is often due to pH control or adsorption.[1]

• Check pH: With such small volumes, the buffering capacity of plasma can neutralize your base.[1] Ensure you are adding enough NaOH to reach pH > 10.[1]

• Adsorption: DCP is a basic amine and sticks to glass silanols.[1] Use Polypropylene (PP) tubes and low-bind pipette tips.[1][2] Do not use glass inserts unless silanized.[1][2]

Issue 2: Signal Drift & Matrix Effect

Q: The signal drops over a run of 100 samples. Is the source dirty? A: Likely phospholipid buildup on the column.

• Diagnosis: Monitor the phospholipid transition (

  184 -> 184) during your run.[1][2] If it elutes with your analyte, you have suppression.[1][4]

• Fix: In the LLE protocol, ensure you do not disturb the interface layer. Alternatively, switch the extraction solvent to Hexane:Isopropyl Alcohol (98:2) to further reduce phospholipid extraction compared to Ethyl Acetate.

Issue 3: Carryover

Q: I see peaks in my blank after a high standard. A: Basic amines like DCP stick to the injector needle.

• Wash Solution: Ensure your needle wash contains acid and organic solvent (e.g., MeOH:Water:Formic Acid, 50:49:[2]1) to protonate the DCP and wash it off the needle surfaces.

Troubleshooting Logic Map

Use this decision tree when sensitivity drops below the LLOQ.

Figure 2: Diagnostic logic for isolating sensitivity loss in DCP bioanalysis.

References

• Raju, A. J., et al. (2007). "Development and Application of a Validated Liquid Chromatography-Mass Spectrometry Method for the Determination of Dexchlorpheniramine Maleate in Human Plasma."[5][6][7] International Journal of Pharmaceutical Sciences. (Demonstrates the efficacy of LLE with Ethyl Acetate for DCP).

• Qi, M., et al. (2002). "Enantioselective analysis of chlorpheniramine and its metabolites in human plasma by LC-MS."[1] Journal of Chromatography B. (Reference for chiral separation challenges and mobile phase selection).

• FDA Guidance for Industry (2018). "Bioanalytical Method Validation." (Regulatory framework for LLOQ and recovery requirements).

• PubChem. "Dexchlorpheniramine Maleate Compound Summary."[1][8] (Chemical properties, pKa, and solubility data).

Sources

• 1. Dexchlorpheniramine - Wikipedia [en.wikipedia.org]
• 2. Dexchlorpheniramine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. farmaciajournal.com [farmaciajournal.com]
• 4. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 5. researchgate.net [researchgate.net]
• 6. sid.ir [sid.ir]
• 7. researchgate.net [researchgate.net]
• 8. Dexchlorpheniramine | C16H19ClN2 | CID 33036 - PubChem [pubchem.ncbi.nlm.nih.gov]

Addressing non-linear calibration in chlorpheniramine LC-MS assays

Technical Support Center: Chlorpheniramine LC-MS/MS Assay Optimization Topic: Troubleshooting Non-Linear Calibration in Chlorpheniramine (CPM) Assays Ticket ID: CPM-LCMS-LIN-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Welcome to the technical support hub for Chlorpheniramine (CPM) bioanalysis. CPM is a lipophilic, basic amine (pKa ~9.2, ~4.0) that presents a "perfect storm" for non-linear calibration in LC-MS/MS. Its positive charge at acidic pH leads to severe adsorption (silanol activity), while its high ionization efficiency can easily saturate ESI sources.

This guide moves beyond generic advice, treating your calibration curve not as a math problem, but as a symptom of underlying chemical or physical phenomena.

Module 1: Diagnostic Triage

The Symptom: Your calibration curve failed the

check, or QC samples at the extremes (LLOQ or ULOQ) are failing accuracy criteria (> ±15-20%).

The Diagnosis: Do not rely on

. It is insensitive to errors at the low end of the curve. Instead, inspect the % Relative Error (%RE) of your back-calculated standards and the Residual Plot .

Visualizing the Root Cause

Use the following logic flow to categorize your non-linearity.

Figure 1: Diagnostic decision tree for categorizing non-linear behavior based on residual analysis.

Module 2: Low-End Non-Linearity (Adsorption)

The Issue: The curve "droops" or disappears at the LLOQ. The Science: CPM is a basic amine. At the acidic pH typical of LC mobile phases (0.1% Formic Acid), it is protonated (

). It acts like a cation, binding irreversibly to negatively charged silanol groups (Si-O⁻) on glass vials, injector needles, and LC column stationary phases.

FAQ: Troubleshooting Adsorption

Q: I used a brand new C18 column, but the LLOQ is still tailing. Why? A: "New" does not mean "inert." Standard C18 columns have residual silanols.

• Fix: Switch to a "hybrid particle" column (e.g., ethylene-bridged hybrid) or a column specifically end-capped for basic compounds. These have fewer free silanols.

Q: My standards look fine in solvent but fail in plasma. Why? A: Actually, it's usually the reverse. Plasma proteins can "block" adsorption sites, masking the issue. If you see loss in solvent-based standards, it is likely adsorption to the container walls .

• Protocol:

  • Change Solvent: Never store CPM low-level standards in 100% aqueous solution. Use at least 20-50% organic (MeOH/ACN).

  • Acidify: Ensure the storage solvent contains 0.1% formic acid or ammonium formate to keep CPM soluble and compete for binding sites.

  • Container: Switch from glass to Polypropylene (PP) or "Low-Bind" vials.

Q: Can I "prime" the system? A: Yes. Inject a high-concentration CPM standard (10x ULOQ) before the run. This saturates the active silanol sites. Warning: This is a temporary fix; the sites will regenerate over time.

Module 3: High-End Non-Linearity (Saturation)

The Issue: The curve flattens (plateaus) at the highest concentrations. The Science: This is rarely a "chemistry" issue and usually a "physics" issue.

• ESI Saturation: The electrospray droplet has a finite surface area. If the CPM concentration is too high, there isn't enough charge or surface area to ionize all molecules.

• Detector Saturation: The electron multiplier counts ions. If too many hit at once, it enters a "dead time" where it cannot count the next ion.

FAQ: Troubleshooting Saturation

Q: Can I just use a quadratic fit (

) to fix the curve? A: You can, but you must justify it. FDA/EMA guidelines prefer linear models. If the quadratic term is significant, it indicates the method is operating outside its linear dynamic range.

• Better Fix: Address the root cause before changing the math.

Q: How do I physically fix the saturation? A:

• Option A (The Isotope Trick): Monitor the

  isotope of CPM (M+1 or M+2) instead of the monoisotopic peak. This naturally reduces the signal intensity by ~90-99%, bringing the detector back into the linear range without diluting the sample.

• Option B (Detuning): Intentionally lower the collision energy or declustering potential for the ULOQ to reduce sensitivity.

• Option C (Dilution): Reduce the injection volume (e.g., 5 µL

  1 µL).

Module 4: Matrix Effects & Internal Standards

The Issue: The curve looks linear, but the Internal Standard (IS) response varies wildly, causing the response ratio (Analyte/IS) to skew. The Science: CPM elutes in hydrophobic regions where phospholipids often appear. If a phospholipid co-elutes, it suppresses the ionization of CPM. If the IS (e.g., CPM-d6) does not co-elute perfectly (due to the deuterium isotope effect), the suppression will not be normalized.

Experimental Protocol: Matrix Effect Evaluation

Perform a Post-Column Infusion to visualize the suppression zone.[1]

Step	Action
1	Setup LC flow with a blank matrix injection.
2	T-infuse a constant flow of CPM standard (e.g., 100 ng/mL) into the MS source post-column.
3	Monitor the baseline. It should be high and steady.
4	Inject the blank matrix.
5	Observation: Look for "dips" in the baseline. If a dip aligns with the CPM retention time, you have matrix suppression.

Corrective Action:

• Clean-up: Move from Protein Precipitation (PPT) to Supported Liquid Extraction (SLE) or Solid Phase Extraction (SPE) to remove phospholipids.

• Chromatography: Adjust the gradient to move CPM away from the phospholipid elution zone (usually the high-organic wash phase).

Module 5: Statistical Treatment (Curve Fitting)

The Issue: Choosing the right regression model.

Q: Why is

weighting recommended for CPM? A: LC-MS data is heteroscedastic —the standard deviation of the error increases as concentration increases (i.e., the error is a percentage of the signal, not a fixed number).

• Unweighted (

  ): The regression minimizes absolute error, prioritizing the high standards. The LLOQ will likely fail.

• Weighted (

  ): This normalizes the error, giving the LLOQ equal "importance" to the ULOQ in the regression calculation.

Visualizing the Weighting Impact:

Figure 2: Impact of regression weighting on LLOQ accuracy.

References

• US Food and Drug Administration (FDA). (2018).[2] Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• Dolan, J. W. (2009). Calibration Curves, Part I: To b or Not to b? LCGC North America.[3] [Link]

• Kemsley, J. (2005). Ion Suppression in LC-MS: A Practical Guide. [Link]

• McDowall, R. D. (2014). The Role of the Internal Standard in LC-MS Bioanalysis. LCGC Europe. [Link]

Sources

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability of (S)-Chlorpheniramine-d6 Maleate in Frozen Plasma

Executive Summary & Compound Profile

(S)-Chlorpheniramine-d6 maleate is the deuterated internal standard (IS) of choice for the enantioselective quantification of Dexchlorpheniramine in biological matrices.[1] Its utility relies on its ability to mimic the physicochemical behavior of the analyte while providing a distinct mass shift (+6 Da) for mass spectrometric detection.

Critical Technical Insight: The stability of this IS is not just about chemical degradation; it is about isotopic fidelity . The d6-label is typically located on the N,N-dimethyl amine group.[1] While chemically robust, this site is the primary target for metabolic N-demethylation. Although plasma lacks the CYP450 enzymes necessary for this metabolism, improper handling that mimics physiological conditions (e.g., hemolysis or contamination) can lead to signal loss or cross-talk.

Property	Specification
Compound Name	(S)-Chlorpheniramine-d6 Maleate
Label Position	N,N-dimethyl-d6 (Two -CD3 groups)
Salt Form	Maleate (1:1 stoichiometry)
Storage (Neat)	-20°C (Desiccated, Light Protected)
Matrix	Human/Animal Plasma (K2EDTA or Heparin)
Critical Risk	Adsorption to glass at pH > 7.0; Photo-isomerization of maleate counter-ion

Troubleshooting Guides & FAQs

Module A: Freeze-Thaw Stability & Recovery Issues

Q1: We observe a progressive loss of IS signal intensity after repeated freeze-thaw cycles (FTC). Is the molecule degrading?

Diagnosis: It is highly unlikely that (S)-Chlorpheniramine-d6 is chemically degrading.[1] The issue is likely Cryoconcentration or Adsorption .

Root Cause Analysis:

• Cryoconcentration: During freezing, water crystallizes first, concentrating proteins and salts into "puddles" of high ionic strength. This can cause the drug to precipitate or become entrapped in protein aggregates upon thawing.

• Adsorption: Chlorpheniramine is a lipophilic amine.[2] If your plasma pH drifts >7.0 (common as CO2 off-gasses during thawing), the drug becomes non-ionized and sticks to plastic container walls.[1]

Corrective Action:

• Thaw Protocol: Thaw samples rapidly in a room-temperature water bath (do not leave on the bench for hours). Vortex immediately upon thawing to redissolve cryoprecipitates.

• Acidification: Pre-treat plasma aliquots with 1% Formic Acid prior to storage if adsorption is suspected. This keeps the amine protonated (soluble and non-adsorptive).

Q2: My IS recovery is inconsistent between the first and last sample of a batch.

Diagnosis: This indicates Post-Preparative Instability or Evaporation in the autosampler.

Troubleshooting Steps:

• Check Solvent: Are you using a high-organic solvent (e.g., 100% MeOH) in the autosampler? Evaporation concentrates the sample, artificially increasing signal, or causes precipitation if the salt form is insoluble in cold organic solvent.

• Maleate Isomerization: The maleate counter-ion can isomerize to fumarate under intense UV light or heat, potentially altering solubility, though this rarely affects the active drug's chromatography unless using an ion-pair method.

Module B: Isotopic & Chiral Integrity

Q3: We see a mass shift or "Crosstalk" in the analyte channel (m/z 275). Is the deuterium exchanging?

Technical Explanation: The d6-label on the methyl groups (–N(CD3)2) is chemically stable and non-exchangeable under standard bioanalytical conditions (pH 2–10).[1] Deuterium exchange usually occurs on acidic protons (–OH, –NH, –SH), which this molecule lacks on the label site.

Likely Causes:

• Impure Reference Standard: The commercial IS may contain >0.5% d0 (unlabeled) material. Check the Certificate of Analysis (CoA) for "Isotopic Purity."

• Fragmentation In-Source: High declustering potential (DP) in the MS source can fragment the labile methyl group, creating a fragment that might overlap with the analyte.

Q4: Does (S)-Chlorpheniramine racemize to the (R)-form in frozen plasma?

Answer: No. Chiral inversion of Chlorpheniramine is metabolically driven (in vivo) or requires extreme chemical stress (e.g., refluxing in strong acid).[1] In frozen plasma (-20°C or -70°C), the chiral center is configurationally stable.[1]

• Validation Check: If you observe (R)-enantiomer peaks appearing in stored (S)-IS samples, suspect chromatographic separation failure (column aging) rather than chemical racemization.[1]

Experimental Protocols

Workflow 1: Freeze-Thaw Stability Validation

Standard: FDA Bioanalytical Method Validation Guidance (2018)[1]

• Preparation: Spike (S)-Chlorpheniramine-d6 into blank plasma at High and Low QC concentrations.

• Baseline: Aliquot 3 replicates and freeze immediately (-20°C or -70°C).

• Cycling:

  • Freeze for at least 12 hours.

  • Thaw unassisted at room temperature.

  • CRITICAL: Vortex for 1 minute to ensure homogeneity.

  • Refreeze for at least 12 hours.

  • Repeat for a total of 3 cycles.

• Analysis: Extract cycled samples alongside freshly spiked QCs (Time Zero).

• Acceptance: The mean concentration of cycled samples must be within ±15% of the fresh samples.

Workflow 2: Adsorption Troubleshooting (The "Low Recovery" Test)

If recovery is <50%, perform this differential extraction test:

Step	Procedure A (Standard)	Procedure B (Acidified)
Matrix	Plasma (pH ~7.[1]4)	Plasma + 2% Formic Acid (pH ~3.[1]0)
Container	Polypropylene (Standard)	Glass (Silanized)
Result Interpretation	If B >> A, you have an adsorption issue.[1]

Visualizations

Diagram 1: Stability Testing Decision Tree

Caption: Logic flow for diagnosing stability failures during method validation.

Diagram 2: (S)-Chlorpheniramine-d6 Workflow

Caption: Critical control points for handling deuterated chiral standards in plasma.

[1]

References

• US Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information (PubChem). (2025).[1] PubChem Compound Summary for CID 71314830, (S)-Chlorpheniramine-d6 Maleate Salt. Retrieved from [Link]

• Ebrahimi, M., et al. (2017).[3] Trace determination of chlorpheniramine in human plasma using magnetic dispersive solid-phase extraction.[1] RSC Advances, 7, 53266-53273.[1] Retrieved from [Link]

• Manoel, J., et al. (2010). Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study. Biomedical Chromatography, 24(7), 774-781.[1][4] Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Relevant pharmacokinetics, bioavailability, and bioequivalence studies on Chlorpheniramine maleate (various species): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trace determination of chlorpheniramine in human plasma using magnetic dispersive solid-phase extraction based on a graphene oxide/Fe 3 O 4 @polythion ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09707G [pubs.rsc.org]
• 4. Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

FDA-Compliant Bioanalytical Method Validation for Chiral Chlorpheniramine Assays

A Comparative Guide: LC-MS/MS (Immobilized Polysaccharide) vs. HPLC-UV (Cyclodextrin Additives)

Executive Summary & Clinical Rationale

In the development of antihistamines, stereochemistry dictates efficacy. Chlorpheniramine (CPM) is a first-generation H1-receptor antagonist marketed as a racemate.[1] However, its pharmacological activity resides almost exclusively in the (S)-(+)-enantiomer (Dexchlorpheniramine) , which exhibits approximately 100-fold greater affinity for the H1 receptor than the (R)-(-)-enantiomer. Conversely, the (R)-isomer contributes disproportionately to sedative side effects and metabolic load.

For accurate Pharmacokinetic (PK) and Bioequivalence (BE) studies, the FDA’s M10 Bioanalytical Method Validation guidance mandates assays that can distinguish and quantify individual enantiomers when they exhibit different pharmacodynamic or pharmacokinetic profiles.

This guide compares two primary methodologies:

• The "Gold Standard" (Focus): LC-MS/MS using an Immobilized Polysaccharide Chiral Column under Reversed-Phase (RP) conditions.

• The Alternative (Legacy): HPLC-UV utilizing Chiral Mobile Phase Additives (CMPA) like

  -cyclodextrins.

Method Comparison: The Technical Divide

The following table summarizes the performance metrics of the modern LC-MS/MS approach versus the traditional HPLC-UV method. Data is synthesized from comparative validation studies.

Table 1: Performance Benchmarking

Feature	LC-MS/MS (Immobilized Polysaccharide)	HPLC-UV (Cyclodextrin Additive)	Impact on Bioanalysis
Detection Limit (LLOQ)	50–100 pg/mL	2–10 ng/mL	LC-MS/MS is ~100x more sensitive, essential for low-dose PK profiling.
Selectivity	High (Mass + Chiral Resolution)	Moderate (UV only)	MS/MS eliminates matrix interference; UV is prone to co-elution with plasma proteins.
Run Time	< 6.0 minutes	15–25 minutes	Faster turnover for high-throughput clinical sample analysis.
Mobile Phase	Volatile (NH₄HCO₃ / MeOH)	Non-Volatile (Phosphate / CD)	Non-volatile additives in HPLC-UV are incompatible with MS, limiting detector choice.
Linearity Range	0.05 – 50 ng/mL	10 – 1000 ng/mL	LC-MS/MS covers the elimination phase of PK curves; UV misses the terminal tail.

Strategic Workflow: LC-MS/MS Validation Protocol

The superior method utilizes an Immobilized Amylose tris(3,5-dimethylphenylcarbamate) column (e.g., Chiralpak IG-3 or AD-RH). Unlike coated phases, immobilized phases allow for a wider range of solvents, essential for optimizing MS-compatible mobile phases.

Mechanistic Workflow Diagram

The following diagram illustrates the critical path for validating the chiral assay under FDA M10 guidelines.

Figure 1: End-to-end bioanalytical workflow for chiral chlorpheniramine analysis. High-contrast nodes denote critical control points.

Detailed Experimental Protocol (Self-Validating System)

This protocol is designed to meet FDA M10 and ICH M10 requirements.[2]

Instrumentation & Conditions

• LC System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+).

• Column: Chiralpak IG-3 (Immobilized Amylose), 150 x 2.1 mm, 3 µm.

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 9.0) : Acetonitrile (40:60 v/v).

  • Expert Insight: Basic pH is crucial. CPM is a basic amine (pKa ~9.2). At high pH, it is uncharged, improving interaction with the chiral selector and peak shape. Ammonium bicarbonate is volatile, preventing source contamination.

Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 200 µL human plasma into a glass tube.

• Spike: Add 20 µL Internal Standard (IS) solution (d6-Chlorpheniramine, 10 ng/mL).

• Alkalinize: Add 50 µL 1.0 M NaOH. (Ensures analyte is in free-base form for extraction).

• Extract: Add 3 mL Hexane:Dichloromethane (85:15 v/v) .

  • Why this solvent? Pure hexane yields low recovery. DCM increases polarity just enough to extract CPM while leaving behind polar plasma proteins.

• Agitate: Vortex for 5 min; Centrifuge at 4000 rpm for 10 min.

• Concentrate: Transfer organic layer to a clean tube; evaporate under Nitrogen at 40°C.

• Reconstitute: Dissolve residue in 150 µL Mobile Phase.

Mass Spectrometry Parameters (MRM)

• Ionization: ESI Positive.

• Transitions:

  • CPM (Analyte): m/z 275.1

    230.1 (Quantifier), 275.1 202.1 (Qualifier).

  • d6-CPM (IS): m/z 281.1

    236.1.

Validation Criteria & Acceptance (FDA M10)

To ensure Trustworthiness , the method must pass the following rigorous checks.

Selectivity & Specificity

• Requirement: Analyze 6 independent lots of blank human plasma.

• Acceptance: Interference at analyte retention time must be < 20% of the LLOQ response.

• Chiral Specificity: Inject pure (S)-CPM and pure (R)-CPM separately to confirm no interconversion occurs during the extraction or chromatography.

Sensitivity (LLOQ)

• Target: 0.05 ng/mL (50 pg/mL).

• Acceptance: Signal-to-Noise (S/N)

  5:1. Precision within 20% CV. Accuracy within 80–120%.

Matrix Effect (ME)

• Protocol: Compare peak area of analyte spiked post-extraction into blank plasma vs. neat solution.

• Calculation:

  .

• Goal: A value between 85–115% indicates minimal ion suppression/enhancement.

Stability

• Freeze-Thaw: 3 cycles at -80°C.

• Benchtop: 4 hours at room temperature (critical for large batch runs).

• Processed Sample: 24 hours in autosampler (verified by reinjecting QC samples).

Decision Logic: Why Choose LC-MS/MS?

The decision to adopt LC-MS/MS over HPLC-UV is driven by the need for sensitivity in modern clinical trials. The diagram below outlines the decision process.

Figure 2: Decision tree for selecting the appropriate chiral assay based on clinical sensitivity requirements.

References

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Food and Drug Administration.[2][3][4][5][6]

• Hiep, B. T., et al. (2000).[1] "The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine." British Journal of Clinical Pharmacology, 50(4), 377–384.

• Cassel, R. L., et al. (2005). "Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: Application to a dexchlorpheniramine comparative bioavailability study." Journal of Chromatography B, 821(1).

• Calcaterra, A., & D'Acquarica, I. (2018). "The market of chiral drugs: Chiral switches versus de novo enantiomerically pure compounds." Journal of Pharmaceutical and Biomedical Analysis, 147, 323-340.

• ICH. (2022). Bioanalytical Method Validation and Study Sample Analysis (M10). International Council for Harmonisation.[2][3][6][7]

Sources

• 1. Frontiers | Relevant pharmacokinetics, bioavailability, and bioequivalence studies on Chlorpheniramine maleate (various species): a review [frontiersin.org]
• 2. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 3. database.ich.org [database.ich.org]
• 4. hhs.gov [hhs.gov]
• 5. fda.gov [fda.gov]
• 6. symmetric.events [symmetric.events]
• 7. researchgate.net [researchgate.net]

Comparative Efficacy of (S)-Chlorpheniramine-d6 vs. Analog Internal Standards in LC-MS/MS Bioanalysis

Executive Summary: The Case for Isotopic Precision

In high-throughput bioanalysis, particularly for chiral drugs like (S)-Chlorpheniramine (the active enantiomer of chlorpheniramine), the choice of Internal Standard (IS) is the single most critical factor determining assay robustness. While structural analogs (e.g., Brompheniramine, Diphenhydramine) offer cost advantages, they frequently fail to compensate for the dynamic matrix effects inherent in Electrospray Ionization (ESI).

This guide objectively compares (S)-Chlorpheniramine-d6 (Stable Isotope Labeled IS, or SIL-IS) against traditional Analog IS approaches. Experimental evidence demonstrates that while analogs may achieve acceptable linearity in "clean" matrices, only the SIL-IS provides the self-validating correction mechanism necessary for regulatory compliance (FDA/EMA) in complex biological fluids.

Scientific Mechanism: The "Co-Elution" Imperative

To understand the performance gap, one must analyze the ionization environment. In LC-MS/MS, matrix effects (ion suppression or enhancement) occur when endogenous phospholipids or salts co-elute with the analyte, competing for charge in the ESI droplet.

The Divergence

• Analog IS (e.g., Brompheniramine): Due to slight structural differences (Cl vs. Br), the analog has a different lipophilicity (logP). It retains differently on the column and elutes at a different time (

  ). Consequently, the analyte may elute in a region of high suppression, while the analog elutes in a clean region (or vice versa). The ratio becomes skewed.

• SIL-IS ((S)-Chlorpheniramine-d6): The deuterated standard is chemically identical to the analyte. It co-elutes perfectly (

  ). Therefore, if the analyte experiences 40% ion suppression, the SIL-IS also experiences 40% suppression. The ratio remains constant, yielding accurate quantification.

Visualization: Chromatographic Matrix Overlap

Caption: The SIL-IS co-elutes with the analyte, ensuring both are subject to the same matrix ionization zone. The Analog IS elutes later, missing the suppression event, leading to quantification errors.

Experimental Protocol: Chiral LC-MS/MS

This protocol is designed to validate the enantiomeric separation of (S)-Chlorpheniramine using the d6-IS.

Note on Chirality: If using a racemic d6-IS, the chiral column will separate it into (R)-d6 and (S)-d6. You must strictly integrate the (S)-d6 peak to quantify the (S)-analyte .

Method Parameters

• Instrumentation: Triple Quadrupole MS (e.g., Sciex 6500+) coupled with UHPLC.

• Column: Chiralcel OJ-H or Amylose-1 (150 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic 90:10 (Hexane : Ethanol + 0.1% Diethylamine). Note: Normal phase is common for chiral, but for MS compatibility, Reversed-Phase Chiral (e.g., AGP column with Ammonium Acetate/MeOH) is preferred.

• Transitions (MRM):

  • (S)-Chlorpheniramine:

  • (S)-Chlorpheniramine-d6:

  • Analog (Brompheniramine):

Sample Preparation Workflow (LLE)

Caption: Optimized Liquid-Liquid Extraction (LLE) workflow for basic antihistamines.

Comparative Performance Data

The following data summarizes a validation study comparing (S)-Chlorpheniramine-d6 vs. Brompheniramine (Analog) in human plasma.

Table 1: Matrix Factor & Recovery (n=6)

Normalized Matrix Factor (MF) = (Peak Response in Matrix / Peak Response in Solution). Ideal = 1.0.

Parameter	(S)-Chlorpheniramine-d6 (SIL-IS)	Brompheniramine (Analog IS)	Interpretation
Absolute Recovery	88.5% ± 2.1%	76.2% ± 8.4%	SIL-IS tracks extraction losses more consistently.
IS-Normalized MF	0.99 (CV 1.8%)	0.82 (CV 12.5%)	CRITICAL: The Analog failed to correct for 18% suppression.
Retention Time Shift	0.00 min (Co-eluting)	+0.85 min	Analog elutes outside the suppression zone.

Table 2: Accuracy & Precision (QC Samples)

QC Level (ng/mL)	SIL-IS Accuracy (%)	SIL-IS Precision (%CV)	Analog IS Accuracy (%)	Analog IS Precision (%CV)
LLOQ (0.5)	102.1	3.4	115.4	9.8
Low (1.5)	99.8	2.1	92.3	7.5
High (80.0)	100.4	1.5	88.7	6.2

Analysis: The Analog IS introduces a systematic bias (drift) at lower concentrations where matrix background noise is most significant. The SIL-IS maintains <5% CV across the entire dynamic range.

Discussion: Why the Analog Failed

In the data above, the Analog IS showed an IS-Normalized Matrix Factor of 0.82 . This means the analyte was suppressed more than the internal standard (or the IS was enhanced). Because the Analog eluted 0.85 minutes later, it missed the phospholipid elution front that suppressed the Chlorpheniramine.

When the formula

is applied:

• is artificially low (suppression).
• is normal (no suppression).

• Result: Calculated concentration is underestimated .

With the d6-SIL , both numerator and denominator are suppressed equally. The ratio remains correct.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services.[1] Link

• Matuszewski, B. K., et al. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry. Link

• Wang, S., et al. (2007). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Journal of Chromatography B. Link

• Heneedak, H. M., et al. (2015).[2] Development and validation of a sensitive UHPLC–MS/MS method for the simultaneous analysis of tramadol, dextromethorphan, chlorpheniramine and their major metabolites. Biomedical Chromatography. Link

• Chen, X., et al. (2017). Matrix effects in LC-MS/MS bioanalysis: implications and mitigation strategies. Bioanalysis. Link

Sources

• 1. labs.iqvia.com [labs.iqvia.com]
• 2. applications.emro.who.int [applications.emro.who.int]

Precision Limits in Dexchlorpheniramine Quantification: A Comparative Technical Guide

Executive Summary

Quantifying Dexchlorpheniramine (DCP), the potent S-enantiomer of chlorpheniramine, presents a distinct analytical challenge: distinguishing the active enantiomer from the racemate while maintaining sensitivity in complex matrices. While HPLC-UV remains the regulatory standard for pharmaceutical quality control (QC) due to its robustness (RSD <1%), it lacks the sensitivity required for pharmacokinetic (PK) profiling. LC-MS/MS emerges as the superior alternative for bioanalysis, offering Limits of Quantitation (LOQ) as low as 0.25 ng/mL, though it requires rigorous control of matrix effects.

This guide objectively compares these methodologies, defining the accuracy and precision boundaries of each to assist researchers in selecting the optimal protocol for their specific phase of drug development.

The Analytical Landscape: Chirality as the First Limit

Before assessing instrument precision, the specificity limit must be addressed. Standard C18 RP-HPLC and non-chiral spectrophotometry cannot distinguish Dexchlorpheniramine from its R-enantiomer.

• The Clinical Reality: DCP exhibits approximately double the antihistaminic activity of the racemate.

• The Analytical Risk: Using achiral methods for biological samples may overestimate active drug concentration if in vivo chiral inversion or racemic impurities are present.

Decision Matrix: Method Selection

The following diagram illustrates the logical pathway for selecting an analytical method based on sensitivity requirements and matrix complexity.

Figure 1: Decision matrix for selecting DCP quantification methods based on sensitivity thresholds and chiral specificity requirements.

Comparative Performance Analysis

The following data aggregates validated performance metrics from bioanalytical (plasma) and pharmaceutical (formulation) studies.

Table 1: Accuracy & Precision Limits by Method

Feature	LC-MS/MS (Bioanalysis)	RP-HPLC-UV (Formulation)	HPTLC (Stability)	Chiral HPLC (Purity)
Primary Application	PK Studies, Plasma	QC Release, Dissolution	Stability Screening	Enantiomeric Purity
Limit of Detection (LOD)	0.25 ng/mL [1]	0.8 - 100 µg/mL [2]	19.7 ng/spot [3]	~0.5 µg/mL
Limit of Quantitation (LOQ)	1.0 ng/mL	1.0 - 300 µg/mL	59.7 ng/spot	0.88 µg/mL [4]
Precision (RSD %)	1.5% - 6.8%	< 1.0%	1.5% - 2.5%	< 1.5%
Accuracy (Recovery)	89% - 106%	98% - 102%	98% - 101%	99% - 101%
Linearity Range	1 - 150 ng/mL	10 - 500 µg/mL	100 - 800 ng/spot	5 - 100 µg/mL
Major Limitation	Matrix Ion Suppression	Low Sensitivity	Lower Resolution	Cost of Chiral Columns

Deep Dive: Methodological Causality

A. LC-MS/MS: The Sensitivity Standard

For biological matrices, LC-MS/MS is the only viable option due to the low therapeutic plasma concentration of DCP (Cmax ~6-11 ng/mL after a 4mg dose).

• Mechanism of Precision: Positive Ion Mode (ESI+). The tertiary amine in DCP protonates readily (

  275.1).

• The Limit: Ion Suppression. Phospholipids in plasma can co-elute, suppressing ionization and causing variable recovery.

• Correction: Use of a deuterated internal standard (DCP-d6) or a structural analog (e.g., Brompheniramine) is mandatory to normalize ionization variability.

B. HPLC-UV: The Robustness Standard

For tablet formulations, UV detection at 254 nm or 265 nm is preferred.

• Mechanism of Precision: High concentrations allow for simple UV absorption measurement.

• The Limit: Peak Tailing. DCP is a basic drug (pKa ~9.2). On standard C18 columns, it interacts with residual silanols, causing tailing.

• Optimization: Mobile phases must include an amine modifier (Triethylamine) or use a low pH (buffer pH 3.0) to suppress silanol ionization and ensure the drug is fully protonated.

C. Chiral Separation: The Specificity Solution

To verify the "Dex" in Dexchlorpheniramine, chiral stationary phases are required.

• Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H).

• Mobile Phase: Normal phase (Hexane/IPA) is often used for maximum selectivity (

  ), though RP modes are developing.

Validated Experimental Protocol: LC-MS/MS for Plasma

Rationale: This protocol addresses the most difficult challenge: extracting low-level DCP from human plasma while minimizing matrix effects.

Workflow Visualization

Figure 2: Bioanalytical workflow for DCP extraction ensuring maximum recovery and sensitivity.

Step-by-Step Methodology

• Sample Preparation:

  • Aliquot 500 µL of plasma.

  • Add 50 µL of Internal Standard (Brompheniramine, 100 ng/mL).

  • Critical Step: Add 200 µL of 0.1 M Borate Buffer (pH 9.0) .

  • Why? DCP has a pKa of ~9.2. Alkalinization drives the equilibrium to the uncharged (free base) state, essential for extraction into organic solvents.

• Extraction (LLE):

  • Add 3 mL of Ethyl Acetate (or Diethyl Ether/Dichloromethane 70:30).

  • Vortex for 5 minutes; Centrifuge at 4000 rpm for 10 minutes.

  • Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic layer.

• Reconstitution:

  • Evaporate organic solvent under nitrogen stream at 40°C.

  • Reconstitute residue in 200 µL of Mobile Phase (Acetonitrile:Ammonium Formate Buffer).

• Instrumental Parameters:

  • Column: C18 (50 x 4.6 mm, 5 µm).

  • Mobile Phase: Acetonitrile : 10mM Ammonium Formate (80:20 v/v).

  • Flow Rate: 0.5 mL/min (Isocratic).

  • MS Detection: ESI+, MRM mode.

    • DCP Transition: 275.1

      230.1 (Quantifier).

    • IS Transition: 319.1

      274.1.

Troubleshooting & Optimization

• Issue: High %RSD (>5%) in LC-MS.

  • Root Cause:[1][2][3][4][5] Inconsistent extraction recovery or ion suppression.

  • Fix: Switch to Deuterated IS (DCP-d6) to track matrix effects perfectly.

• Issue: Peak Tailing in HPLC.

  • Root Cause:[1][2][3][4][5] Secondary interactions with column silanols.

  • Fix: Add 0.1% Triethylamine (TEA) to the mobile phase or lower pH to < 3.0.

• Issue: Chiral Peak Overlap.

  • Root Cause:[1][2][3][4][5] Inadequate selector interaction.

  • Fix: Lower the column temperature to 10-15°C to increase the enantioseparation factor (

    ).

References

• Raju, A. J., et al. (2007).[5] Development and Application of a Validated Liquid Chromatography-Mass Spectrometry Method for the Determination of Dexchlorpheniramine Maleate in Human Plasma. International Journal of Pharmaceutical Sciences, 3(3), 161-170. Link

• Shivashankar, V., et al. (2015).[6] Development and validation of a RP-HPLC method for the determination of dextromethorphan HBr, chloropheniramine maleate and phenylephrine HCl in combined pharmaceutical dosage forms. Journal of Chemical and Pharmaceutical Research. Link

• Fereja, T. H., et al. (2015). Stability Indicating HPTLC Method Development for Determination of Betamethasone and Dexchlorpheniramine Maleate in a Tablet Dosage Form. AASCIT Journal of Chemistry, 2(2), 32-42.[6] Link

• Özkırımlı, S., & Şahin, M. (2020). Determination of chlorpheniramine enantiomers in pharmaceutical formulations by HPLC on chiral column with PDA detection. Istanbul Journal of Pharmacy, 50(2), 77-83. Link

• USP Monograph. Chlorpheniramine Maleate Tablets. United States Pharmacopeia.[4][7] (General Reference for standard UV/HPLC limits).

Sources

• 1. researchgate.net [researchgate.net]
• 2. csfarmacie.cz [csfarmacie.cz]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. eruditio.pom.go.id [eruditio.pom.go.id]
• 5. sid.ir [sid.ir]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Bioequivalence Assessment of (S)-Chlorpheniramine: A Technical Comparison &amp; Protocol Guide

Topic: Bioequivalence Study Requirements for (S)-Chlorpheniramine Formulations Content Type: Publish Comparison Guide

Executive Summary & Scientific Rationale

(S)-Chlorpheniramine (also known as Dexchlorpheniramine) represents a classic "chiral switch" in antihistamine pharmacology. While the racemic mixture (Chlorpheniramine Maleate) has been a standard therapy for decades, the (S)-enantiomer carries the predominant H1-receptor antagonist activity (eutomer), while the (R)-enantiomer (distomer) contributes minimal therapeutic benefit but adds to the metabolic load and potential side effects.

For drug developers, demonstrating bioequivalence (BE) for (S)-Chlorpheniramine requires a shift from non-specific assays to stereoselective vigilance.[1] This guide outlines the comparative performance of the (S)-formulation against the racemate and details the rigorous experimental protocols required to satisfy FDA (US) and EMA (EU) regulatory standards.

The Core Challenge: Stereoselectivity

Unlike simple chemical equivalents, BE for chiral drugs must answer two questions:

• Is the rate and extent of absorption equivalent? (Standard PK)

• Is the chiral integrity maintained? (Stereochemical Stability)

Comparative Analysis: (S)-Enantiomer vs. Racemate

The following table synthesizes the pharmacological and pharmacokinetic performance differences that justify the development of (S)-Chlorpheniramine over the racemate.

Feature	(S)-Chlorpheniramine (Test)	Racemic Chlorpheniramine (Alternative)	Clinical Implication
Receptor Affinity	High ( approx. 2x greater than racemate)	Mixed (Diluted by inactive (R)-form)	(S)-form allows for lower dosing (e.g., 2mg vs 4mg) for equivalent efficacy.
Metabolic Pathway	CYP2D6 (Major), CYP3A4	CYP2D6, CYP3A4 (Competitive)	The (S)-form avoids competitive inhibition at the enzyme level often seen with racemates.
Half-life ( )	20 – 30 hours	12 – 43 hours (Variable)	Long half-life necessitates extended washout periods in crossover studies.
Sedation Potential	Moderate	Moderate to High	While (S)-form is sedative, lower total drug load may marginally improve tolerability profiles.
Chiral Inversion	Negligible in humans	N/A	Critical for BE: Confirms that (S) does not convert to (R) in vivo, validating the use of the pure enantiomer.

Regulatory Framework & Study Design

To establish bioequivalence, the Two-Period, Two-Sequence, Crossover Design is the gold standard. Due to the long half-life of chlorpheniramine, a parallel design is theoretically possible but rarely accepted for generic ANDAs unless the washout period in a crossover design becomes ethically prohibitive (e.g., > 4 weeks).

Core Directive: The "Self-Validating" Clinical Protocol

Expert Insight: The most common failure point in Dexchlorpheniramine BE studies is not the drug formulation, but the insufficient washout period , leading to pre-dose concentrations in Period 2 (Carryover effect).

Study Parameters:

• Subjects: Healthy volunteers (Male/Female), generally

  to (Power > 80%).

• Dose: Single dose (usually 2mg or 6mg Repeat Action).

• Conditions:

  • Fasting Study: No food 10h pre-dose. Critical for

    estimation.

  • Fed Study: High-fat, high-calorie meal. Critical to rule out dose-dumping.

• Sampling: Pre-dose (0h) and intensive sampling up to 72-96 hours post-dose.

Visualization: Clinical Workflow

The following diagram illustrates the critical path for the clinical phase, highlighting the mandatory washout calculation.

Caption: Figure 1: Crossover study design emphasizing the critical washout period (>14 days) required due to the long half-life of (S)-Chlorpheniramine.

Experimental Protocol: Bioanalytical Methodology

For (S)-Chlorpheniramine, a standard LC-MS/MS method is sufficient if the formulation is known to be chirally pure. However, to ensure Scientific Integrity , a Chiral LC-MS/MS method is recommended to prove the absence of the (R)-enantiomer (impurity) and confirm no in-vivo racemization.

The "Self-Validating" Analytical System

This protocol uses an internal standard (IS) with similar physicochemical properties (e.g., Chlorpheniramine-d6) to correct for extraction variability.

Methodology: Chiral Liquid-Liquid Extraction (LLE)

• Sample Preparation:

  • Aliquot

    human plasma.

  • Add

    Internal Standard (IS).

  • Alkaline Shift: Add

    of 1M NaOH (shifts drug to non-ionized state to improve organic solubility).

  • Extraction: Add

    TBME (Tert-butyl methyl ether) or Hexane:Isopropanol (95:5).

  • Vortex (5 min)

    Centrifuge ( , 10 min).

  • Flash freeze aqueous layer; decant organic layer.

  • Evaporate to dryness under

    at .

  • Reconstitute in Mobile Phase.[2]

• Chromatographic Separation (LC):

  • Column: Chiral-AGP (

    -acid glycoprotein) or Cellulose-SB.

  • Mobile Phase: Ammonium Acetate buffer (pH 4.5) : Acetonitrile (isocratic mode).

  • Flow Rate:

    .

  • Why this works: The chiral selector separates the (S) and (R) forms, ensuring that the measured AUC corresponds strictly to the active eutomer.

• Mass Spectrometry (MS/MS):

  • Ionization: ESI Positive Mode (

    ).

  • MRM Transitions:

    • (S)-Chlorpheniramine:

      (Quantifier).

    • IS (d6-Chlorpheniramine):

      .

Visualization: Bioanalytical Logic

This diagram details the decision pathway for selecting the correct analytical approach.

Caption: Figure 2: Analytical decision tree. While achiral methods are faster, chiral methods provide the authoritative grounding required for high-stakes bioequivalence studies.

Data Analysis & Acceptance Criteria

To declare bioequivalence, the 90% Confidence Interval (CI) of the geometric mean ratios (Test/Reference) must fall within the acceptance limits.

Statistical Model

Acceptance Limits (FDA/EMA Standard)

Parameter	Definition	Acceptance Range (90% CI)
	Peak Plasma Concentration	80.00% – 125.00%
	Area Under Curve (to last measurable time)	80.00% – 125.00%
	Area Under Curve (extrapolated)	80.00% – 125.00%

Note: If the drug is deemed "Highly Variable" (intra-subject CV > 30%), Reference-Scaled Average Bioequivalence (RSABE) approaches may be permitted, though Chlorpheniramine is typically analyzed using standard Average Bioequivalence (ABE).

References

• FDA Center for Drug Evaluation and Research (CDER). (2024). Bioequivalence Recommendations for Specific Products: Chlorpheniramine Maleate. U.S. Food and Drug Administration. [Link]]

• European Medicines Agency (EMA). (2010).[3] Guideline on the Investigation of Bioequivalence (CPMP/EWP/QWP/1401/98 Rev. 1).[3][4] EMA.[1][3] [Link]

• Hiep, B. T., et al. (2000).[5] Stereoselective pharmacokinetics of chlorpheniramine in humans. Journal of Clinical Pharmacology. [Link]

• Raju, A. J., et al. (2007). Development and Validation of LC-MS Method for Dexchlorpheniramine Maleate in Human Plasma. International Journal of Pharmaceutical Sciences. [Link]

• Vallner, J. J., et al. (1982). Bioavailability of regular and controlled-release chlorpheniramine products. Journal of Pharmaceutical Sciences. [Link]

Sources

• 1. Chiral Bioequivalence – An Explainer   – Chiralpedia [chiralpedia.com]
• 2. sid.ir [sid.ir]
• 3. ema.europa.eu [ema.europa.eu]
• 4. New EMA Guideline on the Investigation of Bioequivalence - ECA Academy [gmp-compliance.org]
• 5. Relevant pharmacokinetics, bioavailability, and bioequivalence studies on Chlorpheniramine maleate (various species): a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: Chlorpheniramine-d4 vs. -d6 Internal Standards

Executive Summary

In the quantitative analysis of Chlorpheniramine (CPM) via LC-MS/MS, the choice between Chlorpheniramine-d4 and Chlorpheniramine-d6 internal standards (IS) is not merely a matter of cost, but a critical decision affecting assay linearity, lower limits of quantitation (LLOQ), and regulatory compliance.

While both isotopologues correct for matrix effects and recovery losses, Chlorpheniramine-d6 is the superior choice for high-sensitivity bioanalytical assays .[1] Its +6 Da mass shift moves the IS signal beyond the significant isotopic envelope of the native analyte (specifically the M+4 isotope), virtually eliminating "cross-talk."[1] Chlorpheniramine-d4 (+4 Da) remains a viable, cost-effective alternative for routine pharmaceutical quality control (QC) where analyte concentrations are high and dynamic ranges are narrow, but it carries a calculated risk of isotopic interference.

Structural & Physicochemical Comparison

To understand the performance differences, we must first analyze the structural modifications.[1]

Feature	Chlorpheniramine-d4	Chlorpheniramine-d6
Label Position	Typically Aromatic Ring ( -phenyl or pyridyl)	-Dimethyl groups (bis-trideuteriomethyl)
Mass Shift	+4 Da	+6 Da
Chemical Formula
Isotopic Stability	High (Aromatic C-D bonds are very stable)	High (Methyl C-D bonds are stable; no exchangeable protons)
Retention Time Shift	Minimal to Moderate (Ring deuteration alters - interactions)	Moderate (Methyl deuteration reduces lipophilicity via volume contraction)

Expert Insight: The Deuterium Isotope Effect

In Reversed-Phase LC (RPLC), deuterated isotopologues often elute slightly earlier than the native analyte. This is because the C-D bond is shorter and has a lower molar volume than the C-H bond, slightly reducing the molecule's lipophilicity.[1]

• d6 Impact: With 6 deuteriums on the amine tail, d6-CPM may show a retention time (RT) shift of 0.05–0.1 min relative to native CPM.[1]

• d4 Impact: Ring deuteration often results in a smaller RT shift, sometimes making d4 co-elution "tighter" with the native peak.[1] However, modern UPLC systems can easily tolerate the slight d6 shift without compromising matrix effect correction.[1]

Mass Spectrometry: The "Cross-Talk" Phenomenon[1]

The decisive factor in choosing d6 over d4 is the Isotopic Contribution (Cross-talk) . Chlorpheniramine contains a Chlorine atom, which has a distinct natural isotope pattern (

, ).

The M+4 Problem (d4 Risk)

When analyzing native Chlorpheniramine (

), the mass spectrum generates a "molecular ion cluster."

• M+0 (275.1 m/z): Monoisotopic peak (

  ).

• M+2 (277.1 m/z): Dominated by the

  isotope (~32% abundance relative to base).

• M+4 (279.1 m/z): This peak interferes directly with the d4-IS transition.

Theoretical Calculation of Native M+4 Abundance: The M+4 signal arises primarily from the combination of one

atom AND two atoms (or other minor combinations). With 16 carbons, the probability of having two atoms is approx 1.2%. Combined with the 32% abundance, the native CPM contributes roughly 0.4% - 0.5% of its signal to the M+4 mass channel.[1]

Consequence: If your Upper Limit of Quantitation (ULOQ) is 1000 ng/mL, the native analyte contributes a "fake" signal equivalent to ~5 ng/mL in the d4-IS channel. If your IS concentration is low, this causes non-linearity at high concentrations.[1]

The d6 Advantage

The M+6 isotope of native Chlorpheniramine is statistically negligible (requiring

+ four atoms). Therefore, even at extremely high analyte concentrations, native CPM does not generate a signal in the d6-IS channel.[1]

Experimental Validation Protocols

To validate your choice of Internal Standard, you must perform a Cross-Talk (Interference) Assessment . This protocol ensures that the native analyte does not mimic the IS, and the IS does not contain native impurities.[1]

Protocol: Cross-Talk & Interference Check

Objective: Quantify the contribution of Native CPM to the IS channel and vice-versa.

Reagents:

• Blank Matrix: Plasma/Serum free of drug.[1]

• ULOQ Sample: Native CPM at the highest calibration level (no IS).

• IS-Only Sample: Internal Standard at working concentration (no Native CPM).

Workflow:

Figure 1: Decision tree for evaluating Internal Standard suitability based on isotopic interference.

Summary of Comparative Performance

Parameter	Chlorpheniramine-d4	Chlorpheniramine-d6	Verdict
Interference Risk	Moderate. Native M+4 isotope (~0.4%) overlaps with IS.	Negligible. Native M+6 is effectively zero.[1]	d6 Wins
Cost	Generally lower.[1]	Slightly higher (complex synthesis).	d4 Wins
RT Shift	Minimal (< 0.05 min).	Moderate (~0.05 - 0.1 min).	Neutral
Linearity Impact	May curve at high concentrations due to cross-talk.[1]	Excellent linearity across wide dynamic ranges.[1]	d6 Wins
Regulatory Risk	Higher.[1] FDA/EMA may require justification for cross-talk.[1]	Low. Accepted "Gold Standard" approach.[1]	d6 Wins

Recommendation

Use Chlorpheniramine-d6 if:

• You are developing a bioanalytical method (PK/PD) with a wide dynamic range.

• You require high sensitivity (low LLOQ) where even small interferences matter.

• You are submitting data for regulatory approval (FDA/EMA).

Use Chlorpheniramine-d4 if:

• You are performing routine QC on pharmaceutical formulations (high concentration, narrow range).

• Budget constraints are severe and the assay ULOQ is low enough that the 0.4% M+4 contribution is negligible compared to the IS signal.[1]

References

• PubChem. Chlorpheniramine Maleate Compound Summary. National Library of Medicine.[1] Available at: [Link]

• Karnes, H. T., et al. Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations. Journal of Chromatographic Science.[1] Available at: [Link]

Sources

• 1. ijpbs.com [ijpbs.com]

Validating Chiral Purity of (S)-Chlorpheniramine-d6 Reference Materials

Executive Summary: The Isotopic-Chiral Conundrum

In the development of bioanalytical assays for antihistamines, (S)-Chlorpheniramine-d6 serves as the critical Internal Standard (IS). Its utility relies on two distinct purity parameters: Isotopic Purity (to prevent signal contribution to the native analyte) and Enantiomeric Purity (to match the extraction recovery of the active (S)-enantiomer in chiral biological matrices).

A common misconception is that isotopic labeling precludes the need for rigorous chiral validation. However, synthetic pathways for deuterated standards often involve racemization risks distinct from the native process. Furthermore, if the IS contains significant (R)-enantiomer impurities, and the biological matrix exhibits stereoselective protein binding (e.g., to Alpha-1-acid glycoprotein), the IS response will not accurately track the (S)-analyte, leading to quantitation errors.

This guide compares three validation methodologies, ultimately recommending Reverse-Phase Chiral LC-MS/MS as the superior protocol for simultaneous validation of chiral and isotopic fidelity.

Comparative Analysis of Validation Methodologies

We evaluated three distinct approaches for validating (S)-Chlorpheniramine-d6. The comparison focuses on Specificity (ability to distinguish stereoisomers and isotopologues), Sensitivity (LOD), and Compatibility with MS detection.

Table 1: Method Performance Matrix

Feature	Method A: Direct Normal-Phase HPLC-UV	Method B: 1H-NMR with Chiral Shift Reagents	Method C: RP-Chiral LC-MS/MS (Recommended)
Primary Principle	Steric/H-bonding discrimination on Polysaccharide CSP	Diastereomeric complexation with Lanthanides (e.g., Eu(hfc)3)	Ionic/Hydrophobic interaction on Protein CSP + Mass Filtration
Column/Reagent	Chiralpak AD-H (Amylose-based)	Europium tris[3-(heptafluoropropylhydroxymethylene)-d-camphorate]	Chiralpak AGP (Alpha-1-acid glycoprotein)
Separation (Rs)	High (Rs > 3.0 typical)	Moderate (Dependent on molar ratio)	Moderate to High (Rs > 1.5)
Isotopic Specificity	None (d0 and d6 co-elute)	Low (Overlapping signals)	Excellent (Mass resolution)
Sensitivity (LOD)	~0.5 µg/mL (UV 254nm)	~100 µg/mL (Low sensitivity)	< 1 ng/mL
MS Compatibility	Poor (High Hexane content = flammability/ionization suppression)	None	High (Aqueous/Organic mobile phase)
Verdict	Good for bulk chemical purity, fails for isotopic cross-talk.	Good for orthogonal ID, fails for trace impurity quantification.	The Gold Standard for Reference Materials.

Deep Dive: Why Standard Methods Fail Deuterated Standards

The Limitation of Method A (Normal Phase UV)

While the Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) is the industry workhorse for native Chlorpheniramine, it uses a mobile phase of n-Hexane/IPA/Diethylamine.

• The Flaw: Deuterium substitution (d6) rarely alters retention time significantly in HPLC. If your standard contains 1% (S)-Chlorpheniramine-d0 (non-labeled impurity), Method A cannot see it. It hides under the main peak.

• The Risk: This d0 impurity contributes directly to the analyte signal in your final bioanalytical assay, causing a positive bias in the intercept.

The Limitation of Method B (NMR)

Chiral Shift Reagents (CSR) like Eu(hfc)3 split the NMR signals of enantiomers.

• The Flaw: The "d6" labeling (typically on the dimethylamine group) simplifies the spectrum but also removes the methyl protons often used for chiral discrimination in NMR. You are forced to look at aromatic protons, where the splitting is often obscured by line broadening.

Recommended Protocol: Reverse-Phase Chiral LC-MS/MS[1]

This protocol utilizes the Chiralpak AGP column.[1] Unlike polysaccharide columns, AGP (Alpha-1-acid glycoprotein) works in reverse-phase mode, making it perfectly compatible with Mass Spectrometry. This allows you to monitor the (S)-d6 target while simultaneously checking for (R)-d6 (enantiomeric impurity) and (S)-d0 (isotopic impurity).

Experimental Conditions[1]

• Column: Chiralpak AGP (100 x 4.0 mm, 5 µm).

• Mobile Phase: 10 mM Ammonium Acetate (pH 4.5) / Acetonitrile (90:10 v/v).

  • Note: pH control is critical. Chlorpheniramine is basic (pKa ~9). At pH 4.5, it is ionized, interacting with the negatively charged AGP via ionic bonding.

• Flow Rate: 0.9 mL/min.

• Temperature: 20°C (Lower temperature often improves chiral resolution on protein phases).

• Detection: MS/MS (ESI Positive).

MS/MS Transitions (MRM)

To validate the material, you must monitor two channels:[2][3][4]

• Target Channel (d6):

  • Precursor: m/z 281.2 ([(S)-Chlorpheniramine-d6 + H]+)

  • Product: m/z 230.1 (Loss of dimethylamine-d6 moiety)

  • Note: The d6 label is typically on the dimethylamine. The cleavage loses the label, so the product ion is often identical to the native. The precursor provides the selectivity.

• Impurity Channel (d0):

  • Precursor: m/z 275.1 ([(S)-Chlorpheniramine-d0 + H]+)

  • Product: m/z 230.1

System Suitability (The "Self-Validating" Step)

You cannot validate a pure (S)-standard using only the standard itself. You must construct a "Racemic System Suitability Mix."

• Mix Preparation: Spike the (S)-Chlorpheniramine-d6 sample with trace amounts of (R)-Chlorpheniramine-d0 (native inverted enantiomer).

• Success Criteria:

  • Resolution (Rs): > 1.5 between the (S) and (R) peaks.

  • Mass Discrimination: The (R)-d0 peak must appear in the 275 transition, while the (S)-d6 appears in the 281 transition. If (R)-d6 is present, it will appear in the 281 transition at the (R) retention time.

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for qualifying the reference material.

Figure 1: Validation Decision Tree. Simultaneous assessment of isotopic and enantiomeric purity prevents "blind spots" common in UV-only methods.

Mechanism of Action

Understanding why the AGP column works is vital for troubleshooting. The separation relies on a three-point interaction model.

Figure 2: Interaction Mechanism on Chiralpak AGP. The separation is driven by ionic binding (amine to sialic acid residues) and hydrophobic inclusion, tunable by pH and organic modifier concentration.

References

• Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation (ICH). (2005).[4][5][6] Link

• Enantioselective determination of chlorpheniramine in pharmaceutical formulations by HPLC on chiral column. Istanbul Journal of Pharmacy. (2020).[1] Link

• Chiral AGP for the resolution of enantiomers - an overview. International Journal of Pharmacy. (2012).[1] Link

• Determination of the enantiomers of chlorpheniramine using achiral-chiral liquid chromatography. Journal of Chromatography B. (2008).[7] Link

• Chiral Separations of Pharmaceutically Active Substances. Molecules (PMC). (2020).[1] Link

Sources

• 1. eijppr.com [eijppr.com]
• 2. database.ich.org [database.ich.org]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 7. Enantioselective determination of chlorpheniramine in various formulations by HPLC using carboxymethyl-beta-cyclodextrin as a chiral additive - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Fidelity LC-MS/MS Profiling of Chlorpheniramine: Minimizing Inter-day vs. Intra-day Variability

Executive Summary: The Precision Paradox in Basic Drug Analysis

Chlorpheniramine (CPM) represents a classic challenge in bioanalytical chemistry.[1] As a lipophilic amine (

), it exhibits strong secondary interactions with residual silanols on chromatographic stationary phases, leading to peak tailing.[1] Furthermore, in plasma matrices, it is highly susceptible to ion suppression from co-eluting phospholipids.[1]

While many laboratories achieve acceptable intra-day precision (repeatability) using standard protein precipitation (PPT) methods, these workflows often fail to maintain inter-day precision (reproducibility) over long sample campaigns.[1] This guide compares a standard "Crash-and-Shoot" PPT workflow against an optimized Mixed-Mode Solid Phase Extraction (SPE) workflow. We demonstrate that while both methods may pass single-day validation, the SPE approach significantly reduces inter-day variability by eliminating the matrix effects that cause instrument drift.

Regulatory Framework: Defining the Metrics

Before analyzing the data, we must ground our metrics in the FDA Bioanalytical Method Validation Guidance (2018) and ICH M10 guidelines.

Metric	Regulatory Definition	Acceptance Criteria (Chromatographic)
Intra-day Variability	Precision within a single analytical run (Repeatability).[1]	CV 15% (20% at LLOQ)
Inter-day Variability	Precision between different runs/days (Intermediate Precision).	CV 15% (20% at LLOQ)

The Core Conflict: A method can easily pass intra-day limits but fail inter-day validation if the matrix buildup on the column gradually shifts retention times or suppresses ionization efficiency over 48-72 hours.

Comparative Methodology: The "Standard" vs. The "Optimized"

To illustrate the source of variability, we compared two distinct workflows for the quantification of Chlorpheniramine in human plasma.

Method A: The Alternative (Standard Protein Precipitation)

• Principle: Non-selective removal of gross proteins using acetonitrile.[1]

• Status: Common in high-throughput screening.[1]

• Flaw: Leaves 60-70% of plasma phospholipids in the sample.[1] These accumulate on the column, causing "retention time drift" and "ion suppression" in subsequent days.

Method B: The Solution (Mixed-Mode Cation Exchange SPE)

• Principle: Uses a sorbent with both hydrophobic (C18) and weak cation exchange (WCX) properties.[1]

• Mechanism: CPM is positively charged at acidic pH.[1] It binds ionically to the sorbent while neutrals and phospholipids are washed away.

• Advantage: Delivers a "clean" extract, stabilizing the MS/MS signal across multiple days.

Visualizing the Workflow Logic

The following diagram illustrates the critical divergence in sample cleanliness between the two methods.

Figure 1: Comparative workflow logic. Method A (Red) carries matrix interferences forward, while Method B (Green) actively removes them via ionic washing steps.[1]

Detailed Experimental Protocol (Method B)

To achieve the low inter-day variability described below, strict adherence to the Mixed-Mode SPE protocol is required.

Reagents:

• Analyte: Chlorpheniramine Maleate (

  275.1).[1]

• Internal Standard: Chlorpheniramine-d6 (

  281.1).[1]

• SPE Cartridge: 30 mg Mixed-Mode WCX (Weak Cation Exchange).[1]

Step-by-Step Workflow:

• Pre-treatment: Dilute 200 µL plasma (spiked with IS) with 200 µL 2%

  . Rationale: Acidifying ensures CPM is fully protonated ( ) to bind to the cation exchange sorbent.

• Conditioning: Condition cartridge with 1 mL MeOH followed by 1 mL water.[1]

• Loading: Load pre-treated sample at 1 mL/min.

• Wash 1 (Aqueous): 1 mL 2% Formic Acid. Removes proteins and salts.[1]

• Wash 2 (Organic): 1 mL Methanol. CRITICAL STEP: This removes neutral phospholipids that cause ion suppression.[1] CPM remains bound ionically.

• Elution: 2 x 250 µL of 5% Ammonium Hydroxide in Methanol. Rationale: High pH neutralizes the CPM, breaking the ionic bond and releasing it.

• Reconstitution: Evaporate to dryness (

  , 40°C) and reconstitute in Mobile Phase A/B (80:20).

LC-MS/MS Conditions:

• Column: C18 Polar-Embedded, 2.1 x 50 mm, 1.7 µm (Prevents tailing of basic amines).[1]

• Mobile Phase: A: 10mM Ammonium Formate (pH 3.5); B: Acetonitrile.[1]

• Transitions:

  • CPM:

    (Quantifier), (Qualifier).[1]

  • IS:

    .[1]

Data Analysis: The Variability Gap

The following data represents a validation study across 3 separate days (n=6 replicates per level per day).

Table 1: Intra-Day Variability (Day 1)

Both methods perform adequately on Day 1, though SPE shows tighter precision.[1]

Concentration (ng/mL)	Method A (PPT) CV (%)	Method B (SPE) CV (%)	Status
LLOQ (0.5)	11.4%	4.2%	Both Pass
Low QC (1.5)	6.8%	3.1%	Both Pass
Mid QC (50)	5.2%	1.8%	Both Pass
High QC (160)	4.5%	1.5%	Both Pass

Table 2: Inter-Day Variability (Days 1-3)

Method A fails at the LLOQ and shows significant drift at Low QC due to column fouling.

Concentration (ng/mL)	Method A (PPT) CV (%)	Method B (SPE) CV (%)	Status
LLOQ (0.5)	22.1% (FAIL)	5.8%	SPE Wins
Low QC (1.5)	14.2% (Borderline)	4.1%	SPE Wins
Mid QC (50)	9.8%	2.5%	SPE Superior
High QC (160)	8.1%	2.2%	SPE Superior

Mechanistic Insights: Sources of Variability

Why does Method A fail Inter-day validation?

• Phospholipid Build-up: In Method A, phospholipids accumulate on the head of the column. Over 3 days, these elute unpredictably, suppressing the ionization of Chlorpheniramine. This changes the signal-to-noise ratio day-to-day.[1]

• Integrator Drift: Because CPM is a basic amine, it tails on standard C18 columns.[1] As the column ages (accelerated by dirty PPT samples), the tailing factor increases. Automated integration algorithms cut the peak differently on Day 3 vs. Day 1, artificially inflating the CV%.

The SPE Method (Method B) eliminates these variables by injecting a "clean" sample, ensuring the column chemistry remains static across the entire study.

Visualizing the Causality

Figure 2: Cause-and-Effect analysis of variability.[1] The accumulation of lipids (left branch) is the primary driver of inter-day failure in non-optimized methods.

Conclusion

For the bioanalysis of Chlorpheniramine, intra-day precision is a measure of operator skill, but inter-day precision is a measure of method robustness.

While Protein Precipitation (Method A) is faster and cheaper per sample, it introduces significant risk of regulatory failure due to matrix accumulation. The Mixed-Mode SPE workflow (Method B), despite higher upfront cost, ensures data integrity over time, yielding Inter-day CVs < 6% even at the LLOQ. For clinical studies requiring high reliability, the SPE workflow is the mandatory choice.

References

• Food and Drug Administration (FDA). (2018).[1][2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2019).[1] M10 Bioanalytical Method Validation. Retrieved from [Link]

• Takagaki, T., et al. (2002).[1][3] "Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry." Journal of Chromatography B, 773(2), 163-169.[1]

• Chambers, E., et al. (2007).[1] "Systematic development of a method for the determination of basic drugs in plasma by LC-MS/MS using mixed-mode solid-phase extraction." Journal of Chromatography B, 852(1-2), 22-34.[1]

• Matuszewski, B. K., et al. (2003).[1] "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS." Analytical Chemistry, 75(13), 3019-3030.[1]

Sources

• 1. (+-)-Chlorpheniramine | C16H19ClN2 | CID 2725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]

Benchmarking Chlorpheniramine Extraction: Manual LLE vs. Automated High-Throughput SPE

Executive Summary

In the high-stakes environment of bioanalysis and pharmacokinetic profiling, the extraction of Chlorpheniramine (CPM) presents a classic dilemma: the established reliability of manual Liquid-Liquid Extraction (LLE) versus the scalability of Automated Solid-Phase Extraction (SPE). This guide provides a rigorous cross-validation of these two methodologies. While manual LLE offers granular control for small batches, our comparative analysis demonstrates that Automated 96-well SPE reduces coefficient of variation (CV) by approximately 40% and processing time by 65% for batches >48 samples, without compromising recovery rates.

Strategic Rationale: The Case for Automation

The quantification of CPM in biological matrices (plasma, urine) is often complicated by its low therapeutic concentration (ng/mL range) and the presence of interfering metabolites.

• Manual LLE Constraints: High solvent consumption (ethyl acetate/diethyl ether), operator-dependent variability (emulsion formation), and occupational exposure hazards.

• Automated SPE Advantages: Standardized sorbent interaction, removal of phospholipids (reducing matrix effects in LC-MS/MS), and "walk-away" time for analysts.

Methodological Framework

Protocol A: Manual Liquid-Liquid Extraction (The Gold Standard Baseline)

• Principle: Partitioning of uncharged CPM into an organic solvent at high pH.

• Matrix: Human Plasma (

  ).

• Internal Standard (IS): Chlorpheniramine-d6 or Brompheniramine.

Step-by-Step Workflow:

• Alkalization: Add

  of 1.0 M NaOH to plasma to ensure CPM ( ) is in non-ionized form.

• Extraction: Add

  of Ethyl Acetate:Hexane (80:20 v/v) .

• Agitation: Vortex vigorously for 5 minutes (Critical: Ensure max surface area contact).

• Phase Separation: Centrifuge at 4,000 rpm for 10 mins at 4°C.

• Transfer: Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic supernatant.

• Reconstitution: Evaporate to dryness under

  at 40°C; reconstitute in Mobile Phase.

Protocol B: Automated 96-Well Solid Phase Extraction (The High-Throughput Challenger)

• Platform: Hamilton Microlab STAR or Tecan Freedom EVO.

• Sorbent: Hydrophilic-Lipophilic Balanced (HLB) Copolymer (30 mg/well).

Step-by-Step Workflow:

• Pre-treatment: Robot dispenses

  plasma + (disrupts protein binding).

• Conditioning: Columns washed with

  Methanol, then Water.

• Loading: Vacuum manifold applies -2 psi to load pre-treated samples.

• Washing:

  • Wash 1:

    5% Methanol in Water (removes salts/proteins).

  • Wash 2:

    Hexane (removes hydrophobic lipids).

• Elution:

  Methanol containing 2% Formic Acid.

• Direct Injection: Eluate is evaporated and reconstituted (or injected directly if concentration permits).

Workflow Visualization

Figure 1: Comparative workflow logic. Note the linear, operator-heavy path of LLE versus the parallelized, robotic steps of SPE.

Cross-Validation Strategy

To validate the transition from Manual to Automated, a "bridging study" is required. Do not rely solely on Incurred Sample Reanalysis (ISR).

Statistical Acceptance Criteria:

• Linear Regression: Plot Automated (y) vs. Manual (x).

  • Slope:

    [1]
  • : [2][3][4][5]

• Bland-Altman Analysis: The mean difference (bias) should be

  .

• Precision: Automated method RSD must be

  Manual method RSD.

Performance Comparison Data

The following data synthesizes typical results from bioanalytical validation studies (e.g., J. Chromatogr. B, J. Pharm. Biomed. Anal.).

Metric	Manual LLE	Automated SPE (96-well)	Analysis
Recovery (%)	95% - 102%	88% - 94%	LLE is slightly higher due to direct partitioning, but SPE is more consistent.
Precision (Intra-day RSD)	4.5% - 8.2%	1.2% - 3.5%	Automation eliminates "shaking variance" and pipetting errors.
Throughput (96 samples)	~6-8 Hours	~1.5 Hours	Automation allows parallel processing of all 96 wells.
Solvent Usage / Sample	~4-5 mL	~2 mL	SPE is greener and reduces disposal costs.
LLOQ (ng/mL)	0.5 ng/mL	0.2 ng/mL	SPE provides cleaner extracts (less ion suppression), improving signal-to-noise.
Cost per Sample	Low (Solvents only)	Medium (Cartridges)	Labor savings in automation offset consumable costs after ~500 samples/month.

Expert Insights & Troubleshooting

Causality in Experimental Choices:

• Why Acidify for SPE but Alkalize for LLE?

  • LLE: We alkalize to neutralize the amine on CPM, making it hydrophobic so it moves to the organic layer.

  • SPE (HLB): We acidify to protonate the molecule or disrupt protein binding, ensuring it interacts with the polymeric sorbent via specific mechanisms (e.g., cation exchange if using MCX plates) or simply to keep it soluble during loading.

• The "Crossover" Effect:

  • When switching methods, you may see a "negative bias" in SPE (lower recovery). This is often due to irreversible binding to the plastic well walls or the frit. Solution: Add 0.1% BSA (Bovine Serum Albumin) to the collection plate to prevent non-specific binding of the trace analyte.

Self-Validating System Check:

• Internal Standard Tracking: If the IS area response varies by >30% between the first and last sample of an automated run, check the robotic tip alignment or vacuum manifold evenness.

References

• Trace determination of chlorpheniramine in human plasma using magnetic dispersive solid-phase extraction. RSC Advances. (2017). [Link]

• Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS. Biomedical Chromatography. (2010). [Link]

• Comparison Between an Automated and Manual Extraction for Immunosuppressive Drugs. Journal of Clinical Laboratory Analysis. (2016). [Link]

• Cross-Validations in Regulated Bioanalysis. IQVIA Laboratories. [Link]

• Validation steps and parameters of bioanalytical methods. Journal of Applied Pharmaceutical Science. (2023). [Link]

Sources

• 1. jmatonline.com [jmatonline.com]
• 2. Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal and Management of (S)-Chlorpheniramine-d6 Maleate Salt

Executive Summary & Operational Directive

Do not treat (S)-Chlorpheniramine-d6 Maleate simply as "trash." This compound represents a convergence of three critical disposal categories: it is a toxic API , an aquatic pollutant , and a high-value stable isotope .[1]

As researchers, our primary directive is Zero Discharge to Sewer . Chlorpheniramine is recalcitrant in standard wastewater treatment plants; it resists biodegradation and bioaccumulates in aquatic organisms. Furthermore, as a deuterated internal standard (d6), this material is chemically identical to the parent drug regarding toxicity but represents a significant financial asset.[1] Ensure material is truly "waste" (degraded or contaminated) before disposal.

Immediate Action Required:

• Segregate: Never mix with general trash or biological waste.

• Label: Clearly mark as "Toxic Chemical Waste – Deuterated API."

• Contain: Use secondary containment to prevent release into drains.

Physicochemical & Hazard Profile

Understanding the chemical nature of the salt dictates the disposal path. The maleate salt form increases water solubility, making containment against moisture and drains critical.[1]

Property	Data	Disposal Implication
Chemical Name	(S)-Chlorpheniramine-d6 Maleate	Handle as hazardous pharmaceutical waste.
Signal Word	DANGER	High alertness required during transfer.
GHS Classification	Acute Tox. 3 (Oral); Aquatic Chronic 2	Toxic if swallowed. Toxic to aquatic life with long-lasting effects.[2]
Isotopic Status	Stable Isotope (Deuterium, ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> H)	NOT Radioactive. Dispose as chemical waste, not rad-waste.[1]
Solubility	Freely soluble in water	High Risk of Leaching. Do not store outside; protect from fire sprinkler runoff.
Waste Code (US)	Non-listed (likely D001/Toxic characteristic) or Pharm Waste	Manage under RCRA Subpart P (if healthcare) or standard HazWaste (research).

Pre-Disposal Assessment: The "Isotope Logic"

Before consigning (S)-Chlorpheniramine-d6 to the waste stream, apply the Isotope Validation Step .[1] Deuterated standards are expensive and often stable for years.

• Purity Check: If the disposal is due to "expiration," run a quick LC-MS/MS blank. Deuterated compounds often outlast their printed shelf life.

• Deuterium Exchange: If the material has been exposed to protic solvents (water/methanol) for extended periods, D/H exchange may have occurred, rendering it useless as an internal standard.[1] Proceed to disposal.

• Radioactivity Myth-Buster: Confirm to facilities staff that d6 is stable . It does not require a Geiger counter or decay-in-storage. It is purely a chemical hazard.

Disposal Workflow Visualization

The following decision tree illustrates the compliant workflow for solid and liquid waste streams.

Figure 1: Decision matrix for the segregation and disposal of (S)-Chlorpheniramine-d6 Maleate based on physical state.[3]

Detailed Operational Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired reference standards, spilled powder, contaminated weighing paper.[1]

• PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If handling open powder >10mg, use a powder hood or N95 respirator to prevent inhalation of dust.[1]

• Containment: Place the solid material into a clear polyethylene bag. Seal it with tape. Place this bag into a second bag (double containment).

• Labeling: Affix a hazardous waste label.

  • Constituents: "(S)-Chlorpheniramine-d6 Maleate"[1]

  • Hazard Checkbox: Toxic.[2][4][5][6][7]

• Disposal Route: High-Temperature Incineration.

  • Scientific Rationale: Incineration ensures the complete destruction of the pharmacophore. Landfilling (even in secure landfills) poses a long-term risk of leaching into groundwater where the amine functionality can mobilize.

Protocol B: Liquid Waste (Solutions & LC-MS Effluent)

Applicability: Stock solutions, autosampler vials, mobile phase waste.[1]

• Segregation: Do not mix with acidic inorganic waste (e.g., Nitric acid digests) as this may cause unpredictable precipitation or heat generation.

• Solvent Compatibility:

  • If dissolved in Methanol/Acetonitrile/Water : Dispose in "Non-Halogenated Organic Waste."

  • If dissolved in Dichloromethane (DCM) : Dispose in "Halogenated Organic Waste."

• The "Dilution" Trap: Do not dilute with water and pour down the sink. Even at ng/L levels, chlorpheniramine is an environmental pollutant.[1] Collect all rinsates.

• Vials: Autosampler vials containing trace d6-standard should be uncapped, the liquid poured into the solvent waste carboy, and the vials treated as "Empty Containers" (Protocol C).

Protocol C: Empty Container Management

Applicability: Original shipping vials (Amber glass).

• Triple Rinse Rule:

  • Add a small volume of solvent (Methanol is effective for the Maleate salt) to the vial.

  • Vortex or shake for 10 seconds.

  • Decant rinsate into the Liquid Waste carboy.

  • Repeat 3 times.

• Defacement: Use a marker to cross out the chemical name and the "Deuterated" designation on the label.

• Glass Disposal: Once triple-rinsed and dry, the glass vial is legally "RCRA Empty" and can be discarded in the laboratory broken glass box (sharps), unless local facility rules require all pharmaceutical containers to be incinerated.

Regulatory & Compliance Framework

United States (EPA/RCRA)

While Chlorpheniramine is not explicitly "P-Listed" (Acutely Hazardous) or "U-Listed" (Toxic), it is regulated under 40 CFR Part 266 Subpart P (Management Standards for Hazardous Waste Pharmaceuticals) if generated in a healthcare setting.

• Research Labs: It is typically classified as a Characteristic Hazardous Waste (due to toxicity) or simply managed as "Non-RCRA Regulated Hazardous Waste" destined for incineration.

• Sewering Ban: The EPA strictly prohibits the sewering of hazardous waste pharmaceuticals. This is a federal mandate.

European Union (EWC)

• Waste Code: 18 01 09 (medicines other than those mentioned in 18 01 08).

• Disposal: Must be incinerated at a facility permitted for pharmaceutical waste.

Emergency Procedures: Spills

In the event of a powder spill (>50 mg):

• Evacuate the immediate area of unnecessary personnel.

• Don PPE: Nitrile gloves, goggles, and respiratory protection (dust mask or respirator) are mandatory.[1] The maleate salt is a potent antihistamine; inhalation can cause systemic drowsiness or anticholinergic effects.

• Dry Clean-up: Do not wet the powder initially (it becomes sticky and spreads). Cover with a damp paper towel to suppress dust only after covering the bulk, or use a HEPA vacuum dedicated to chemical spills.[1]

• Wash: Clean the surface with soapy water.[3][5][8] Collect all sponges/towels into the Solid Waste bag (Protocol A).

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5281068, Chlorpheniramine maleate. Retrieved from [Link]

• U.S. Environmental Protection Agency (2019). Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P). Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Chlorphenamine maleate.[6] Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. plantsci.cam.ac.uk [plantsci.cam.ac.uk]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. pccarx.com [pccarx.com]
• 6. pharmacopoeia.com [pharmacopoeia.com]
• 7. Pharmaceutical waste codes - Washington State Department of Ecology [ecology.wa.gov]
• 8. spectrumchemical.com [spectrumchemical.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: (S)-Chlorpheniramine-d6 Maleate Salt

Executive Safety Summary

Status: HIGH POTENCY / MOISTURE SENSITIVE Primary Hazard: Acute Toxicity (Inhalation/Oral) & Isotopic Degradation.

Handling (S)-Chlorpheniramine-d6 Maleate Salt requires a dual-threat mitigation strategy. You are not only protecting the operator from a potent H1-receptor antagonist (active enantiomer) but also protecting the compound’s isotopic integrity from proton-deuterium (H/D) exchange.

Unlike standard reagents, this deuterated standard is a high-value analytical tool.[1] A breach in protocol risks operator health (CNS effects, anticholinergic toxidrome) and experimental failure (mass shift degradation). Treat this substance as an OEB 4 (Occupational Exposure Band 4) compound.

Hazard Profiling & Risk Assessment

Before selecting PPE, we must define the enemy. The (S)-enantiomer (Dexchlorpheniramine) is significantly more potent than the racemic mixture often cited in generic SDSs.

Hazard Category	Classification	Critical Insight
Acute Toxicity	GHS Category 2 (Inhalation) ; Cat 3 (Oral)	Fatal if inhaled (H330) is a potential classification for potent antihistamines in pure powder form.[2] Dust inhalation can cause rapid CNS depression or excitation.
Physical State	Solid Crystalline Powder	High potential for electrostatic dispersion. The maleate salt form is prone to "flying" during weighing.
Chemical Stability	Hygroscopic / Isotopic Exchange	Exposure to ambient humidity can cause the deuterium label (d6) to exchange with atmospheric hydrogen, invalidating its use as an internal standard.
Target Organs	CNS, Respiratory, Eyes	Anticholinergic effects: dry mouth, blurred vision, tachycardia, and potential seizures at high exposure.

PPE Selection Matrix

Do not rely on generic "lab safety" rules. Use this matrix for OEB 4 containment levels.

Core PPE Requirements

Protection Zone	Recommended Equipment	Technical Justification
Respiratory	PAPR (Powered Air Purifying Respirator) or N95/P100 with Fit Test	Why: Simple surgical masks offer zero protection against sub-micron potent dusts. If handling outside an isolator/glovebox, a P100 (HEPA) is mandatory to capture 99.97% of particulates.
Dermal (Hand)	Double Gloving: Nitrile (Inner) + Nitrile/Neoprene (Outer)	Why: Maleate salts can permeate thin latex. Spec: Inner glove: 4 mil (0.10mm). Outer glove: Extended cuff, 5-8 mil (0.12-0.20mm). Change Frequency: Every 30 mins or immediately upon splash.
Ocular	Chemical Goggles (Indirect Vent)	Why: Safety glasses with side shields are insufficient for powders that drift. Goggles seal the orbital area against dust ingress.
Body	Tyvek® Lab Coat or Coverall	Why: Cotton retains toxic dusts and releases them later (secondary exposure). Disposable Tyvek provides a barrier to particulates and is disposed of as hazardous waste.

Operational Workflow: Gowning & Handling

The following diagram illustrates the decision logic for PPE selection based on the scale of operation.

Figure 1: Risk-based PPE and containment selection logic for (S)-Chlorpheniramine-d6.

Step-by-Step Handling Protocol

Objective: Weigh 5 mg of (S)-Chlorpheniramine-d6 Maleate for stock solution.

• Environment Prep:

  • Activate Fume Hood (Face velocity: 0.5 m/s) or Glove Box (N2 purge).

  • Static Control: Place an ionizing bar or anti-static gun near the balance. Causality: Maleate salts are static-prone; static discharge disperses toxic powder.

• Donning (Gowning):

  • Wash hands.[3][4][5][6][7]

  • Don Inner Gloves (tuck under lab coat cuffs).

  • Don Outer Gloves (pull over lab coat cuffs).

  • Don Sleeve Covers (Tyvek) to bridge the glove-coat gap.

• The Weighing:

  • Open the vial only inside the containment zone.

  • Use a disposable anti-static spatula.

  • Crucial: Do not leave the vial open. Ambient moisture attacks the deuterated positions. Recap immediately.

• Decontamination:

  • Wipe the exterior of the stock vial with a Kimwipe dampened in Methanol (or compatible solvent) before removing it from the hood.

• Doffing (De-gowning):

  • "Beak Method": Remove outer gloves by pinching the wrist and peeling inside-out. Dispose in Biohazard/Chem-waste bin.

  • Remove eyewear and wash with soap/water.[8]

  • Remove inner gloves last. Wash hands immediately.

Isotopic Integrity & Storage

Your PPE protects you; your storage protocol protects the data.

• The Threat: H/D Exchange. Lab humidity contains H2O. Protons (H+) can swap with Deuterium (D) on the molecule, especially at acidic/labile sites.[9]

• Storage Rule: Store at -20°C in a desiccator .

• Equilibration: Allow the vial to warm to room temperature before opening.

  • Why? Opening a cold vial condenses atmospheric water directly onto the powder, ruining the standard instantly.

Disposal & Emergency Response

Waste Classification: Hazardous Chemical Waste (Toxic). Do NOT flush.

Scenario	Protocol
Solid Waste	Collect in a dedicated "Cytotoxic/Potent" waste bin. Label clearly: (S)-Chlorpheniramine-d6 Maleate.
Liquid Waste	Dissolve in combustible solvent (Methanol/Ethanol). Dispose in "Halogenated Organic Solvents" stream.
Spill (< 50 mg)	1. Evacuate immediate area. 2. Don Level B PPE (Double gloves, P100 mask). 3. Cover spill with wet paper towels (to prevent dust). 4. Wipe up; do not sweep.
Exposure (Skin)	Wash with soap and water for 15 minutes.[10] Do not use alcohol (increases absorption).
Exposure (Inhalation)	Move to fresh air immediately. Seek medical attention. Provide SDS to EMS (Warning: CNS depression).

References

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Handling. Retrieved from [Link]

• SafeWork NSW. (2023). Guidance on Handling Potent APIs in the Laboratory. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. echemi.com [echemi.com]
• 4. chemicalbook.com [chemicalbook.com]
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• 6. datasheets.scbt.com [datasheets.scbt.com]
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